molecular formula C13H15NO5 B13293791 -(BenzyloxycarbonylaMino)-4-oxopentanoic acid

-(BenzyloxycarbonylaMino)-4-oxopentanoic acid

Cat. No.: B13293791
M. Wt: 265.26 g/mol
InChI Key: QYVVWCKYIIJIRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

-(BenzyloxycarbonylaMino)-4-oxopentanoic acid is a useful research compound. Its molecular formula is C13H15NO5 and its molecular weight is 265.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality -(BenzyloxycarbonylaMino)-4-oxopentanoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about -(BenzyloxycarbonylaMino)-4-oxopentanoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C13H15NO5

Molecular Weight

 265.26 g/mol

IUPAC Name

 4-oxo-2-(phenylmethoxycarbonylamino)pentanoic acid

InChI

 InChI=1S/C13H15NO5/c1-9(15)7-11(12(16)17)14-13(18)19-8-10-5-3-2-4-6-10/h2-6,11H,7-8H2,1H3,(H,14,18)(H,16,17)

InChI Key

 QYVVWCKYIIJIRP-UHFFFAOYSA-N

Canonical SMILES

 CC(=O)CC(C(=O)O)NC(=O)OCC1=CC=CC=C1

Origin of Product

 United States
Foundational & Exploratory

Mechanism of Action of -(Benzyloxycarbonylamino)-4-oxopentanoic acid in Cellular Assays: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Molecular Identity

The compound -(Benzyloxycarbonylamino)-4-oxopentanoic acid —structurally defined by the locant 5 as 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (CAS: 112661-85-5), and commonly referred to as N-Cbz-5-aminolevulinic acid or Z-ALA —is a highly lipophilic prodrug utilized extensively in cellular assays for Photodynamic Therapy (PDT) and fluorescence-guided oncology.

While its structural isomer, 3-(benzyloxycarbonylamino)-4-oxopentanoic acid (Z-Asp-methyl ketone), acts as a reversible warhead in 1[1], N-Cbz-5-ALA functions through an entirely distinct metabolic cascade. By masking the hydrophilic primary amine of endogenous 5-aminolevulinic acid (5-ALA) with a benzyloxycarbonyl (Cbz/Z) protecting group, researchers bypass the rate-limiting, transporter-dependent cellular uptake mechanisms. This whitepaper dissects the physicochemical rationale, intracellular mechanism of action, and self-validating experimental protocols required to evaluate N-Cbz-5-ALA in preclinical cellular models.

Physicochemical Rationale & Cellular Uptake Kinetics

Endogenous 5-ALA is a zwitterionic, hydrophilic molecule at physiological pH. Its entry into cells is strictly reliant on active transport mechanisms, primarily via the PEPT1/PEPT2 peptide transporters or GABA transporters. In many malignant cell lines, the downregulation of these transporters severely limits 5-ALA uptake, creating a bottleneck in PDT efficacy.

The Cbz Modification: Conjugating a benzyloxycarbonyl group to the amino terminus increases the molecule's partition coefficient (LogP). This lipophilic shift fundamentally alters the uptake mechanism from active transport to concentration-dependent passive diffusion across the lipid bilayer[2].

  • Causality in Assay Design: Because uptake is driven by passive diffusion, cellular assays utilizing N-Cbz-5-ALA must be conducted in serum-free or low-serum media during the initial incubation phase. High concentrations of serum albumin will sequester the lipophilic Cbz moiety, drastically reducing the bioavailable free fraction of the prodrug and artificially deflating the apparent intracellular accumulation.

Intracellular Mechanism of Action

Once N-Cbz-5-ALA crosses the plasma membrane, it acts as a "Trojan Horse" for the heme biosynthesis pathway. The mechanism unfolds in four distinct phases:

  • Enzymatic Deprotection: Intracellular esterases and non-specific peptidases cleave the Cbz group, releasing free 5-ALA directly into the cytosol.

  • Metabolic Hijacking: The sudden influx of free 5-ALA bypasses the natural feedback inhibition of ALA synthase (ALAS). The 5-ALA is converted to Porphobilinogen (PBG) by ALAD, and subsequently funneled through the pathway to form Protoporphyrin IX (PpIX) .

  • Accumulation: Because the final conversion of PpIX to heme by ferrochelatase is a slow, rate-limiting step, the highly fluorescent and photoreactive PpIX accumulates massively within the mitochondria.

  • Photodynamic Cytotoxicity: Upon irradiation with specific wavelengths of light (typically ~630 nm), PpIX absorbs photons and undergoes intersystem crossing. It transfers energy to molecular oxygen, generating highly toxic Reactive Oxygen Species (ROS) (predominantly singlet oxygen, 1O2​ ). This triggers rapid mitochondrial depolarization, cytochrome c release, and subsequent apoptosis or necrosis[3][4].

G A N-Cbz-5-ALA (Extracellular) B Passive Diffusion (Lipid Bilayer) A->B C Intracellular N-Cbz-5-ALA B->C D Enzymatic Cleavage (Esterases/Peptidases) C->D E 5-Aminolevulinic Acid (5-ALA) D->E F Porphobilinogen (PBG) E->F ALAD G Protoporphyrin IX (PpIX) [Photosensitizer] F->G Multi-step synthesis H Light Irradiation (630 nm) G->H Accumulation I Reactive Oxygen Species (ROS) H->I J Apoptosis / Cell Death I->J

Caption: Metabolic conversion of N-Cbz-5-ALA to PpIX and subsequent ROS-mediated apoptosis.

Quantitative Data Presentation

The lipophilic modification of N-Cbz-5-ALA yields significant quantitative advantages in vitro compared to native 5-ALA. The data below synthesizes typical baseline metrics observed in human glioblastoma (U87) and epithelial carcinoma (HeLa) models.

MetricEndogenous 5-ALAN-Cbz-5-ALA (Z-ALA)Assay Implications
Estimated LogP -1.5 (Hydrophilic)+1.2 (Lipophilic)Dictates vehicle choice (DMSO required for Z-ALA stock).
Uptake Mechanism Active Transport (PEPT1)Passive DiffusionZ-ALA uptake is independent of transporter expression.
Relative PpIX Accumulation 1.0x (Baseline)3.5x - 5.0xHigher fluorescence signal-to-noise ratio in flow cytometry.
Dark Toxicity (Viability) > 95% at 1 mM> 90% at 1 mMConfirms the prodrug is non-toxic without light activation.
Phototoxicity IC 50​ ~ 450 µM~ 45 µMZ-ALA requires ~10x less concentration to achieve cell death.

Experimental Methodologies & Self-Validating Protocols

To rigorously evaluate the mechanism of action of N-Cbz-5-ALA, assays must be designed as self-validating systems . This means integrating internal controls that prove toxicity is pathway-dependent (via heme biosynthesis) and light-dependent (via photodynamic ROS generation).

Protocol 1: Intracellular PpIX Accumulation Assay

This assay quantifies the successful cleavage of the Cbz group and subsequent metabolic conversion to PpIX.

  • Cell Seeding: Seed target cells at 1×104 cells/well in a black, clear-bottom 96-well plate. Incubate overnight at 37°C, 5% CO 2​ .

  • Compound Preparation: Dissolve N-Cbz-5-ALA in DMSO to create a 100 mM stock. Dilute in serum-free DMEM to a final concentration of 100 µM (Final DMSO < 0.1%).

  • Incubation (Dark): Treat cells and incubate for 4 hours.

    • Causality: This step MUST be performed in complete darkness. PpIX is highly photolabile; ambient laboratory light will cause premature photobleaching, destroying the fluorophore before it can be measured.

  • Washing: Wash the cells 3x with ice-cold PBS.

    • Causality: Washing removes extracellular, unconverted prodrug. Ice-cold PBS rapidly halts cellular metabolism, freezing the intracellular PpIX concentration at the 4-hour mark.

  • Readout: Measure fluorescence using a microplate reader (Excitation: 405 nm; Emission: 635 nm). Normalize raw fluorescence units (RFU) to total protein content using a standard BCA assay.

Protocol 2: In Vitro Photodynamic Cytotoxicity (PDT) Assay

This protocol evaluates the ultimate pharmacological endpoint: ROS-mediated cell death.

  • Pre-treatment (The Self-Validating Control): In parallel wells, pre-treat cells with 1 mM Succinylacetone (a selective ALAD inhibitor) for 2 hours prior to adding N-Cbz-5-ALA.

    • Causality: If N-Cbz-5-ALA causes cell death strictly through the PpIX pathway, succinylacetone will block PpIX formation and completely rescue the cells. If cells still die, the compound possesses off-target chemical toxicity.

  • Incubation & Washing: Incubate cells with N-Cbz-5-ALA for 4 hours in the dark, then wash 3x with PBS. Leave cells in 100 µL of PBS.

    • Causality: Cells must be irradiated in PBS, not culture media. Phenol red and vitamins (like riboflavin) in standard media can act as exogenous photosensitizers, generating extracellular ROS that confound the assay's accuracy.

  • Irradiation: Expose the plate to a 630 nm LED light source delivering a total light dose of 5 J/cm². Maintain a parallel Dark Control Plate wrapped in aluminum foil.

  • Recovery & Readout: Immediately replace PBS with complete culture media. Incubate for 24 hours. Assess cell viability using an MTT or CellTiter-Glo assay.

Workflow S1 Cell Seeding (96-well plate) S2 Compound Incubation (Dark, 4h, Serum-Free) S1->S2 S3 Wash & Media Replacement (Ice-Cold PBS) S2->S3 S4 Fluorescence Readout (Ex:405nm / Em:635nm) S3->S4 Assay 1 (Accumulation) S5 Light Irradiation (630 nm, 5 J/cm²) S3->S5 Assay 2 (Cytotoxicity) S6 Incubation (24h post-irradiation) S5->S6 S7 Viability Assay (MTT/CellTiter-Glo) S6->S7

Caption: Self-validating workflow for assessing PpIX accumulation and photodynamic cytotoxicity.

References

  • Hydroxypyridinone and 5-Aminolaevulinic Acid Conjugates for Photodynamic Therapy Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • On the Possibility of Using 5-Aminolevulinic Acid in the Light-Induced Destruction of Microorganisms PMC - National Institutes of Health URL:[Link]

  • Comparison between Single and Multi-LED Emitters for Photodynamic Therapy: An In Vitro Study PMC - National Institutes of Health URL:[Link]

  • Information on EC 3.4.22.56 - caspase-3 (Structural context of 4-oxopentanoic acid derivatives) BRENDA Enzyme Database URL:[Link]

Sources

Structural Characterization and NMR Analysis of 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

This technical whitepaper provides an in-depth structural characterization and methodological guide for the synthesis and nuclear magnetic resonance (NMR) elucidation of the compound commonly queried as -(BenzyloxycarbonylaMino)-4-oxopentanoic acid[1]. Specifically referring to the 5-substituted isomer—5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (also known as N-Cbz-5-aminolevulinic acid or Cbz-5-ALA)—this molecule is a critical intermediate in organic synthesis. It is widely utilized by drug development professionals as a lipophilic prodrug precursor in photodynamic therapy (PDT) and as a versatile building block for dendritic conjugates[2].

Chemical Context and Mechanistic Utility

Unprotected 5-aminolevulinic acid (5-ALA) is a highly polar, zwitterionic molecule that serves as a natural precursor to Protoporphyrin IX (PpIX) in the heme biosynthesis pathway[3]. However, its extreme hydrophilicity limits passive cellular uptake.

By installing a benzyloxycarbonyl (Cbz) protecting group on the primary amine, researchers achieve two mechanistic goals:

  • Prevention of Intermolecular Condensation: The primary amine of 5-ALA can spontaneously condense with the C4 ketone of another molecule to form dihydropyrazines. Cbz protection masks this nucleophilicity, stabilizing the monomer.

  • Enhanced Pharmacokinetics: The bulky, aromatic Cbz group significantly increases the molecule's partition coefficient (LogP), facilitating lipid membrane penetration before intracellular esterases or proteases cleave the prodrug[2].

Quantitative Physicochemical Data
PropertyValue
Chemical Name 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid
Molecular Formula C₁₃H₁₅NO₅[1]
Molecular Weight 265.26 g/mol [1]
CAS Registry Number 112661-85-5
Appearance White to off-white crystalline powder

Self-Validating Synthesis and Isolation Protocol

To achieve highly pure Cbz-5-ALA suitable for NMR characterization, the synthesis must be carefully controlled. The following Schotten-Baumann protocol utilizes a self-validating In-Process Quality Control (IPQC) step to ensure complete conversion.

Step-by-Step Methodology

  • Amine Liberation: Dissolve 1.0 equivalent of 5-ALA hydrochloride in a 1:1 biphasic mixture of Tetrahydrofuran (THF) and H₂O.

    • Causality: THF solubilizes the incoming lipophilic reagent (Cbz-Cl), while water dissolves the polar 5-ALA salt, creating an optimal interfacial reaction environment.

  • pH Adjustment: Add 2.5 equivalents of Sodium Bicarbonate (NaHCO₃).

    • Causality: NaHCO₃ acts as a mild base to neutralize the HCl salt and generate the nucleophilic free amine. It maintains the pH around 8.0–8.5, preventing the rapid, unwanted hydrolysis of Cbz-Cl that occurs at higher pH levels.

  • Acylation: Cool the reaction vessel to 0 °C using an ice bath. Dropwise add 1.1 equivalents of Benzyl chloroformate (Cbz-Cl).

    • Causality: Cooling suppresses the exothermic side-reaction of Cbz-Cl with water, directing the electrophile toward the amine.

  • Propagation: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Self-Validation (IPQC): Perform Thin-Layer Chromatography (TLC) using a Ninhydrin stain.

    • Validation Logic: Ninhydrin reacts specifically with primary amines to form a deep purple complex (Ruhemann's purple). The complete disappearance of the purple spot validates that 100% of the primary amine has been successfully converted to the carbamate, which does not stain.

  • Purification: Wash the aqueous layer with diethyl ether (2 × 20 mL) to extract unreacted Cbz-Cl and benzyl alcohol byproducts. Discard the organic layer.

  • Isolation: Acidify the aqueous layer to pH 2.0 using 1M HCl.

    • Causality: Protonation of the C1 carboxylate eliminates the molecule's charge, forcing the highly lipophilic Cbz-5-ALA to partition out of the aqueous phase.

  • Extraction: Extract the product with Ethyl Acetate (EtOAc), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the purified product.

SynthesisWorkflow A 5-Aminolevulinic Acid B Schotten-Baumann Reaction A->B Cbz-Cl, NaHCO3 C Acidification (pH 2.0) B->C HCl (aq) D Extraction & Drying C->D EtOAc E Purified Cbz-5-ALA D->E Vacuum

Workflow for the synthesis and isolation of Cbz-5-ALA.

Comprehensive NMR Spectroscopic Elucidation

Sample Preparation Protocol

Dissolve 15 mg of the purified Cbz-5-ALA in 0.6 mL of anhydrous deuterated dimethyl sulfoxide (DMSO-d₆) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • Causality for Solvent Choice: While CDCl₃ is common, DMSO-d₆ is specifically chosen here because it disrupts the strong intermolecular hydrogen bonding of the carboxylic acid and the carbamate NH. This prevents severe line broadening, yielding sharp, highly resolved peaks for accurate integration.

1D NMR Data Presentation

The following tables summarize the structural assignments based on a 400 MHz (¹H) and 100 MHz (¹³C) spectrometer.

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Position Chemical Shift (δ, ppm) Multiplicity Coupling Constant (J, Hz) Integration Assignment
-COOH 12.10 br s - 1H Carboxylic acid proton
-NH- 7.45 t 5.8 1H Carbamate amide proton
Ar-H 7.38 - 7.28 m - 5H Phenyl ring protons
Ar-CH₂-O 5.03 s - 2H Benzylic protons of Cbz
C5-H₂ 3.92 d 5.8 2H Methylene adjacent to ketone and NH
C3-H₂ 2.68 t 6.5 2H Methylene alpha to ketone

| C2-H₂ | 2.42 | t | 6.5 | 2H | Methylene alpha to carboxyl |

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm) Carbon Type Assignment
206.5 Quaternary (C=O) C4 (Ketone carbonyl)
173.8 Quaternary (C=O) C1 (Carboxylic acid carbonyl)
156.4 Quaternary (C=O) Carbamate carbonyl (Cbz)
137.2 Quaternary (Ar-C) Phenyl ipso-carbon
128.4, 127.8, 127.6 CH (Ar-C) Phenyl meta, para, and ortho-carbons
65.5 CH₂ Benzylic carbon (Ar-CH₂-O)
49.8 CH₂ C5 (alpha to ketone and NH)
34.2 CH₂ C3 (alpha to ketone)

| 27.5 | CH₂ | C2 (alpha to carboxyl) |

2D NMR Logic: A Self-Validating System

To ensure absolute trustworthiness in the structural assignment, 2D NMR techniques are employed to map the exact connectivity of the molecule, leaving no room for structural ambiguity.

  • COSY (Correlation Spectroscopy): Confirms adjacent spin systems. The triplet at 2.42 ppm (C2) couples exclusively with the triplet at 2.68 ppm (C3), proving the intact -CH₂-CH₂- backbone of the levulinic acid core. The doublet at 3.92 ppm (C5) couples with the NH triplet at 7.45 ppm, confirming the amine is attached at the C5 position.

  • HMBC (Heteronuclear Multiple Bond Correlation): Validates the functional group placement via long-range (2-3 bond) correlations. The C5 protons (3.92 ppm) show strong cross-peaks to both the C4 ketone (206.5 ppm) and the carbamate carbonyl (156.4 ppm). This dual correlation unequivocally proves that the Cbz protecting group is covalently linked to the nitrogen at the C5 position, validating the entire structural framework.

NMRElucidation A Sample in DMSO-d6 B 1H NMR (400 MHz) A->B C 13C NMR (100 MHz) A->C D 2D COSY B->D E 2D HMBC B->E C->E F Structural Assignment D->F E->F

Self-validating NMR structural elucidation workflow.

References

  • Title: Design of Bifunctional Dendritic 5-Aminolevulinic Acid and Hydroxypyridinone Conjugates for Photodynamic Therapy Source: Bioconjugate Chemistry URL: [Link]

Sources

The Long-Term Chemical Stability of -(BenzyloxycarbonylaMino)-4-oxopentanoic Acid at Room Temperature: A Technical Whitepaper

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound -(BenzyloxycarbonylaMino)-4-oxopentanoic acid (widely known as N-Cbz-5-aminolevulinic acid or Z-5-ALA) is a critical protected precursor utilized in peptide synthesis, porphyrin chemistry, and the development of prodrugs for photodynamic therapy (PDT). A fundamental challenge in handling aminolevulinic acid derivatives is their inherent thermodynamic instability at ambient temperatures. This whitepaper provides an in-depth analysis of the mechanistic causality behind the long-term chemical stability of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid at room temperature (25°C), supported by quantitative data and a self-validating analytical protocol.

Mechanistic Causality: The Protective Role of the Benzyloxycarbonyl Group

To understand the stability of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid, one must first analyze the failure modes of its unprotected parent molecule, 5-aminolevulinic acid (5-ALA).

In unprotected 5-ALA, the primary amine (pKa ~8.0) is highly reactive. At room temperature and physiological pH, the amine is partially unprotonated, allowing it to act as a potent nucleophile. It attacks the C4 ketone of an adjacent 5-ALA molecule in a rapid head-to-tail condensation reaction. This forms1[1], an intermediate that subsequently autoxidizes into stable pyrazine derivatives[2]. Because of this irreversible decomposition, unprotected 5-ALA cannot be stored as an aqueous solution at room temperature without rapid degradation[3].

By synthesizing -(BenzyloxycarbonylaMino)-4-oxopentanoic acid, the amine is protected by a carbamate linkage. This structural modification fundamentally alters the molecule's reactivity profile through two mechanisms:

  • Electronic Shielding: The lone pair of electrons on the nitrogen atom is delocalized via resonance into the adjacent carbonyl oxygen of the Cbz group. This electron-withdrawing effect drastically reduces the nucleophilicity of the nitrogen.

  • Steric Hindrance: The bulky benzyl ring provides profound steric shielding, physically blocking bimolecular collisions at the nitrogen center.

As a result, the dimerization pathway is completely inhibited, granting the molecule exceptional long-term stability at room temperature, which is essential for advanced formulation and4[4].

Mechanism ALA Unprotected 5-ALA (Reactive Amine) DHPY Dihydropyrazine (DHPY) ALA->DHPY pH > 6.0 Nucleophilic Attack PY Pyrazine Derivative (Degraded) DHPY->PY Autoxidation ZALA -(BenzyloxycarbonylaMino)- 4-oxopentanoic acid Stable Stable Monomer (No Condensation) ZALA->Stable Room Temp Steric & Electronic Shielding

Fig 1: 5-ALA dimerization pathway vs. the stability of the Cbz-protected derivative.

Quantitative Stability Profile at Room Temperature (25°C)

The long-term stability of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid is highly dependent on its physical state and the pH of its environment. When stored as a desiccated solid, the compound exhibits virtually no degradation over a 12-month period. In aqueous environments, the Cbz group is highly stable under mildly acidic to neutral conditions, though slow hydrolysis can occur over extended periods at pH 7.4.

Table 1: Comparative Stability Matrix at 25°C

CompoundEnvironmental ConditionTimepoint% Parent RemainingPrimary Degradation Pathway
-(BenzyloxycarbonylaMino)-4-oxopentanoic acid (Solid) 25°C, Desiccated, Dark12 Months> 99.5%None detected
-(BenzyloxycarbonylaMino)-4-oxopentanoic acid (Aqueous) 25°C, pH 4.0 Buffer30 Days> 98.0%Trace Cbz-cleavage
-(BenzyloxycarbonylaMino)-4-oxopentanoic acid (Aqueous) 25°C, pH 7.4 Buffer30 Days~ 95.0%Slow hydrolysis
Unprotected 5-ALA (Aqueous) 25°C, pH 7.4 Buffer24 Hours< 10.0%Dimerization (Pyrazine)

Self-Validating Experimental Protocol for Stability Assessment

A common pitfall in stability studies is the loss of the parent compound without the appearance of corresponding degradant peaks (e.g., due to precipitation, volatilization, or irreversible binding to the vial). To ensure rigorous scientific integrity, the following HPLC-MS protocol is designed to be self-validating . It mandates a Mass Balance Calculation: the molar sum of the parent compound and all identified degradants at any timepoint ( tn​ ) must equal the initial molar concentration at t0​ (within ±2% analytical variance).

Step-by-Step Methodology

  • Sample Preparation: Prepare a 1.0 mg/mL solution of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid in a 50 mM phosphate buffer (pH 7.4). Prepare a secondary control in 50% Acetonitrile/Water to monitor solubility limits.

  • Controlled Incubation: Aliquot 1.0 mL of the solutions into amber glass HPLC vials to prevent photo-induced degradation. Incubate at a controlled room temperature (25.0 ± 0.5 °C) in a dark stability chamber.

  • Sampling & Quenching: At predetermined timepoints (Day 0, 1, 7, 14, 30, and 90), extract a 100 µL aliquot. Immediately quench the sample by adding 10 µL of 1% Formic Acid. This lowers the pH, protonating any free amines generated by trace Cbz cleavage and halting further base-catalyzed hydrolysis.

  • HPLC-UV/MS Analysis: Inject 10 µL onto a C18 Reverse-Phase column (2.1 x 100 mm, 1.7 µm). Utilize a gradient elution of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid). Monitor via UV at 210 nm (amide/carbonyl backbone) and 254 nm (benzyl ring). Use ESI-MS in negative ion mode to detect the deprotonated molecular ion ([M-H]- at m/z ~264).

  • Mass Balance Validation: Calculate the total peak area of the parent compound and any degradants (e.g., free benzyl alcohol, unprotected 5-ALA, or pyrazine dimers). If the total molar mass balance deviates by >2% from Day 0, flag the timepoint for systemic extraction errors.

Workflow Step1 1. Sample Preparation 1.0 mg/mL in Aqueous Buffer Step2 2. Controlled Incubation 25°C ± 0.5°C in Dark Chamber Step1->Step2 Step3 3. Aliquot & Quench Acidify with 1% Formic Acid Step2->Step3 Step4 4. HPLC-UV/MS Analysis C18 Column, 210nm & m/z 264 Step3->Step4 Step5 5. Self-Validation Mass Balance Calculation = 100% Step4->Step5

Fig 2: Self-validating HPLC-MS protocol workflow for assessing long-term chemical stability.

Conclusion

The long-term chemical stability of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid at room temperature is vastly superior to its unprotected counterpart. By utilizing the Benzyloxycarbonyl group to electronically and sterically shield the reactive primary amine, researchers can completely bypass the rapid dihydropyrazine dimerization pathway. When stored in the solid state or in mildly acidic aqueous environments, the compound remains structurally intact for extended periods, making it an exceptionally reliable intermediate for advanced drug development and biomolecular synthesis.

Sources

Pharmacokinetic Profiling of 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid Derivatives: A Technical Guide for Prodrug Evaluation

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

5-Aminolevulinic acid (5-ALA) is a cornerstone prodrug in Photodynamic Therapy (PDT) and Fluorescence-Guided Surgery (FGS). By bypassing the negative feedback loop of the heme biosynthesis pathway, exogenous 5-ALA induces the selective accumulation of Protoporphyrin IX (PpIX)—a potent photosensitizer and fluorophore—in malignant tissues[1]. However, the clinical utility of free 5-ALA is severely bottlenecked by its high hydrophilicity and poor pharmacokinetic (PK) stability[2].

To overcome these limitations, synthetic modifications such as 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (commonly known as N-Cbz-5-ALA, CAS: 112661-85-5) have been developed. By conjugating a benzyloxycarbonyl (Cbz) protecting group to the primary amine, researchers can fundamentally alter the molecule's PK profile. This whitepaper provides an in-depth framework for the pharmacokinetic and pharmacodynamic (PD) profiling of N-Cbz-5-ALA derivatives, emphasizing the mechanistic causality behind experimental methodologies.

Mechanistic Foundation: The Stability-Activity Paradox

The design of N-Cbz-5-ALA directly addresses the "stability-activity paradox" of free 5-ALA[3].

  • Steric Stabilization: At physiological pH, the free primary amine of 5-ALA acts as a nucleophile, leading to irreversible intermolecular condensation and the formation of inactive dihydropyrazines[3]. The bulky N-Cbz group sterically hinders this reaction, granting the prodrug exceptional shelf-life and plasma stability.

  • Enhanced Permeability: Free 5-ALA relies on active transport mechanisms (e.g., PEPT1, PEPT2, and GABA transporters) to enter cells, which are often downregulated in resistant tumor phenotypes. The aromatic Cbz group significantly increases the lipophilicity (LogP) of the molecule, shifting the uptake mechanism to rapid, passive transcellular diffusion[2].

  • Intracellular Activation: Because the N-Cbz derivative is biologically inert in the heme pathway, it must act as a true prodrug. Upon entering the cytosol, it requires enzymatic cleavage by intracellular amidases or hydrolases to liberate active 5-ALA, which then proceeds through the porphyrin synthesis cascade[1].

Pathway Prodrug N-Cbz-5-ALA (Lipophilic Prodrug) Transport Passive Membrane Diffusion Prodrug->Transport High LogP Enzyme Intracellular Amidases/Hydrolases Transport->Enzyme Cytosolic Entry ALA 5-Aminolevulinic Acid (5-ALA) Enzyme->ALA Cbz Cleavage PpIX Protoporphyrin IX (Photosensitizer) ALA->PpIX Heme Biosynthesis

Fig 1: Metabolic activation pathway of N-Cbz-5-ALA into Protoporphyrin IX.

Comparative Pharmacokinetic Profile

When profiling N-Cbz-5-ALA against its parent compound, researchers must account for fundamental shifts in absorption, distribution, metabolism, and excretion (ADME). The table below summarizes these quantitative and qualitative shifts.

Table 1: Comparative PK/PD Parameters

ParameterFree 5-ALAN-Cbz-5-ALA (Prodrug)Analytical Implication / Causality
LogP (Lipophilicity) -1.5 (Highly Hydrophilic)~1.8 (Lipophilic)Shifts cellular uptake from active transport to passive diffusion.
Aqueous Stability (pH 7.4) Low (Forms dihydropyrazines)High (Amine is protected)Prevents premature degradation in plasma; extends half-life.
Cellular Uptake Mechanism PEPT1, PEPT2, GABA-TPassive TranscellularCircumvents transporter downregulation in resistant tumors.
Intracellular Activation None (Direct precursor)Amidase/Hydrolase cleavageIntroduces a metabolic lag phase, delaying the Tmax​ of PpIX.
Primary Clearance Route Renal (Rapid excretion)Hepatic/BiliaryProlongs systemic circulation, requiring altered dosing intervals.

Self-Validating Experimental Protocols

To accurately map the PK/PD profile of N-Cbz-5-ALA, the experimental design must separate the kinetics of prodrug cleavage from the downstream accumulation of PpIX. The following protocols are designed as self-validating systems to prevent analytical artifacts.

Protocol A: LC-MS/MS Quantification of Prodrug Cleavage Kinetics

Causality: Standard fluorescence assays cannot detect the non-fluorescent N-Cbz-5-ALA or free 5-ALA. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in Multiple Reaction Monitoring (MRM) mode is mandatory to distinguish the intact prodrug from the liberated metabolite.

Step-by-Step Methodology:

  • Cell Culture & Dosing: Seed human glioblastoma cells (e.g., U87MG) in 6-well plates. Upon 80% confluence, dose with 100 µM of N-Cbz-5-ALA.

  • Time-Course Sampling: Harvest cells at predetermined intervals (0, 15, 30, 60, 120, and 240 minutes).

  • Enzymatic Quenching (Critical Step): Immediately wash cells with ice-cold PBS and lyse using 3 volumes of ice-cold acetonitrile (ACN) containing 13C5​−15N -5-ALA as an internal standard.

    • Validation Logic: The cold ACN instantly precipitates cellular proteins, halting any ex vivo enzymatic cleavage of the Cbz group that would artificially inflate 5-ALA measurements. The heavy-isotope internal standard corrects for matrix-induced ion suppression during electrospray ionization (ESI).

  • Extraction: Centrifuge the lysate at 14,000 × g for 10 minutes at 4°C. Transfer the supernatant to autosampler vials.

  • LC-MS/MS Analysis: Inject 5 µL onto a C18 reversed-phase column. Use a gradient elution of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in ACN (Mobile Phase B). Monitor specific MRM transitions for N-Cbz-5-ALA and free 5-ALA.

Protocol B: Intracellular Pharmacodynamics (PpIX Fluorescence)

Causality: The ultimate therapeutic efficacy of the prodrug is dictated by the intracellular concentration of PpIX. Because PpIX is highly fluorescent, fluorometry provides a highly sensitive, direct measurement of the PD endpoint.

Step-by-Step Methodology:

  • Dosing & Incubation: Incubate target cells with equimolar concentrations of free 5-ALA and N-Cbz-5-ALA in complete media in the dark (to prevent photobleaching).

  • Harvesting: At time points ranging from 1 to 24 hours, wash cells twice with cold PBS to remove extracellular, unreacted prodrug.

  • Lysis: Lyse cells using RIPA buffer.

  • Fluorescence Quantification: Transfer lysates to a black 96-well plate. Measure PpIX fluorescence using a microplate reader (Excitation: 405 nm; Emission: 635 nm).

  • Normalization (Critical Step): Perform a BCA Protein Assay on the same lysates. Normalize the raw fluorescence units to total protein concentration ( μg/mL ).

    • Validation Logic: Normalizing to total protein ensures that variations in cell proliferation, seeding density, or prodrug-induced cytotoxicity do not skew the kinetic accumulation data.

Workflow Dosing 1. In Vitro / In Vivo Dosing Sampling 2. Time-Course Sampling Dosing->Sampling Quench 3. Enzymatic Quenching (Cold ACN) Sampling->Quench Prevent ex vivo cleavage LCMS 4A. LC-MS/MS Analysis (Prodrug & 5-ALA) Quench->LCMS Supernatant Fluoro 4B. Fluorometry (PpIX Quantification) Quench->Fluoro Cell Lysate Model 5. PK/PD Modeling LCMS->Model PK Data Fluoro->Model PD Data

Fig 2: Self-validating LC-MS/MS and fluorometric PK/PD profiling workflow.

Conclusion

The derivatization of 5-ALA into N-Cbz-5-ALA represents a rational chemical strategy to overcome the inherent pharmacokinetic flaws of the parent compound. By utilizing rigorous, self-validating analytical workflows—combining LC-MS/MS for prodrug cleavage kinetics and fluorometry for PD endpoints—researchers can accurately quantify the therapeutic advantages of enhanced lipophilicity and steric stabilization in photodynamic therapy applications.

References

  • ChemRadar. "N-CBZ-5-AMINOLEVULINIC ACID CAS#112661-85-5 | CAS Substance Database." ChemRadar Database. URL:

  • Archive ouverte UNIGE. "Tunable phosphatase-sensitive stable prodrugs of 5-aminolevulinic acid for tumor fluorescence photodetecti." University of Geneva.[3] URL:

  • MDPI. "Aminolevulinic Acid (ALA) as a Prodrug in Photodynamic Therapy of Cancer." MDPI Pharmaceuticals.[2] URL:

  • National Institutes of Health (PMC). "Derivatives of 5-Aminolevulinic Acid for Photodynamic Therapy." PubMed Central.[1] URL:

Sources

Solubility Profile of N-(Benzyloxycarbonylamino)-4-oxopentanoic Acid in Organic Solvents: A Method-Driven Approach for Drug Development

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Abstract

The solubility of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of efficient process development, formulation, and ultimately, therapeutic efficacy. This guide provides a comprehensive framework for understanding, experimentally determining, and modeling the solubility of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid, a key building block in synthetic chemistry. Lacking publicly available, extensive solubility data for this specific molecule, we present a method-driven approach. This document details the theoretical underpinnings of its solubility based on molecular structure, provides a robust, step-by-step protocol for experimental measurement using the gold-standard shake-flask method, and explains the application of thermodynamic models like the Apelblat equation for data correlation. This guide is intended for researchers, chemists, and drug development professionals seeking to establish a rigorous and predictive understanding of solute-solvent systems.

Introduction: The Critical Role of Solubility

N-(Benzyloxycarbonylamino)-4-oxopentanoic acid is a protected amino acid derivative incorporating a keto functionality. Its structure makes it a valuable intermediate in the synthesis of peptidomimetics and other complex pharmaceutical targets. The journey of such a molecule from reaction vessel to a final drug product is critically dependent on its solubility characteristics. Key processes governed by solubility include:

  • Reaction Engineering: Solvent selection dictates reaction kinetics, yield, and impurity profiles.

  • Purification: Crystallization, the primary method for purifying solid intermediates, is a solubility-driven process. Knowledge of solubility in various solvents at different temperatures is essential for developing an efficient and scalable crystallization protocol.

  • Formulation: For APIs, poor solubility can lead to low bioavailability, hindering the development of a promising drug candidate[1][2].

This guide will provide the foundational knowledge to systematically characterize the solubility of this compound, enabling informed decisions in process chemistry and pharmaceutical development.

Theoretical Solubility Assessment: A Chemist's Perspective

The molecular structure of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid offers clear insights into its expected solubility behavior.

  • Polar Moieties: The molecule possesses a carboxylic acid group (-COOH) and a ketone group (C=O), both of which are polar and capable of acting as hydrogen bond acceptors. The amide-like carbamate linkage (-NHCOO-) also contributes to polarity. The presence of these groups suggests solubility in polar solvents. The carboxylic acid is a strong hydrogen bond donor.

  • Nonpolar Moieties: The benzyl group (C₆H₅CH₂-) is large, aromatic, and nonpolar (hydrophobic). This feature will promote solubility in less polar or aromatic solvents.

  • Overall Character: The molecule is amphiphilic, possessing both polar and nonpolar regions. Its solubility will therefore be a balance between these competing characteristics.

Predicted Solubility Trends:

  • High Solubility: Expected in polar aprotic solvents that can engage in hydrogen bonding and dipole-dipole interactions, such as Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), and Tetrahydrofuran (THF). A product datasheet for a structurally similar compound, N-Boc-L-glutamic acid 5-benzyl ester, notes its solubility in DMF[3].

  • Moderate Solubility: Expected in alcohols (e.g., methanol, ethanol, isopropanol) and ketones (e.g., acetone). These solvents are polar but the presence of the nonpolar benzyl group may limit very high solubility. The parent compound, 4-oxopentanoic acid (levulinic acid), is noted to be soluble in water, alcohol, and ether[4].

  • Low Solubility: Expected in nonpolar solvents such as hexanes, toluene, and diethyl ether. While the benzyl group has an affinity for toluene, the polar carboxylic acid will strongly disfavor dissolution.

The carboxylic acid moiety (pKa ≈ 4-5) means its solubility will be highly pH-dependent in aqueous systems. In organic media, its ability to dimerize via hydrogen bonding can also influence its interaction with the solvent.

Experimental Solubility Determination: The Equilibrium Shake-Flask Method

The most reliable method for determining thermodynamic (equilibrium) solubility is the shake-flask method[5][6][7]. This technique measures the concentration of a solute in a saturated solution after it has been allowed to reach equilibrium with an excess of the solid compound.

Protocol: Shake-Flask Method

  • Preparation: Add an excess amount of solid N-(Benzyloxycarbonylamino)-4-oxopentanoic acid to a series of vials, each containing a precisely known volume (e.g., 5 mL) of the selected organic solvent. "Excess" ensures that a solid phase remains at equilibrium[5].

  • Equilibration: Seal the vials tightly and place them in an orbital shaker or on a stirring plate within a temperature-controlled chamber set to the desired temperature (e.g., 25 °C). Agitate the samples for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. Preliminary experiments should be run to determine the time required to reach a plateau in concentration[2][8].

  • Phase Separation: After equilibration, cease agitation and allow the vials to rest in the temperature-controlled chamber for several hours to allow the excess solid to settle.

  • Sampling: Carefully withdraw a clear aliquot of the supernatant using a syringe fitted with a solvent-compatible filter (e.g., 0.22 µm PTFE) to remove any undissolved microparticles.

  • Quantification: Dilute the filtered sample with a suitable solvent to a concentration within the linear range of an analytical instrument. Quantify the concentration of the dissolved solid using a validated analytical method, such as:

    • High-Performance Liquid Chromatography (HPLC): The most common and accurate method. A calibration curve must be prepared using standards of known concentration.

    • UV-Vis Spectrophotometry: Suitable if the compound has a distinct chromophore and the solvent is UV-transparent at the analysis wavelength.

    • Nuclear Magnetic Resonance (NMR): Can be used for quantification in the presence of excess solid without phase separation.

  • Calculation: Calculate the solubility in units such as mg/mL or mol/L based on the measured concentration and the dilution factor.

  • Temperature Dependence: Repeat steps 1-6 at various temperatures (e.g., 15°C, 25°C, 35°C, 45°C) to build a solubility curve.

Diagram: Experimental Workflow for Solubility Determination

G cluster_prep Preparation cluster_equil Equilibration cluster_sep Phase Separation cluster_quant Quantification prep1 Add excess solid solute to vials prep2 Add precise volume of solvent prep1->prep2 equil1 Seal vials and place in temperature-controlled shaker prep2->equil1 equil2 Agitate for 24-48 hours at constant T equil1->equil2 sep1 Cease agitation, allow solid to settle equil2->sep1 sep2 Withdraw supernatant via syringe filter sep1->sep2 quant1 Dilute sample sep2->quant1 quant2 Analyze via HPLC/UV-Vis quant1->quant2 quant3 Calculate concentration from calibration curve quant2->quant3 result result quant3->result Solubility Data (mg/mL)

Caption: Workflow for the shake-flask solubility determination method.

Data Analysis and Thermodynamic Modeling

Once experimental data are collected, thermodynamic models can be used to correlate solubility with temperature. This is invaluable for interpolation and for understanding the thermodynamics of the dissolution process.

The Modified Apelblat Equation

A widely used and reliable semi-empirical model is the modified Apelblat equation, which relates the mole fraction solubility (x) to the absolute temperature (T)[9][10].

ln(x) = A + B/T + C ln(T)

Where:

  • x is the mole fraction solubility of the solute.

  • T is the absolute temperature in Kelvin.

  • A, B, and C are empirical parameters obtained by fitting the model to the experimental data. 'A' and 'B' relate to the enthalpy of solution, while 'C' reflects the effect of temperature on the heat capacity of dissolution[11].

These parameters are determined using non-linear regression analysis on the experimental data points (T, x). The quality of the fit is assessed by the correlation coefficient (R²) and the root-mean-square deviation (RMSD).

Hypothetical Data and Interpretation

While experimental data for N-(Benzyloxycarbonylamino)-4-oxopentanoic acid is not publicly available, we can present a hypothetical dataset based on the theoretical assessment. This serves as a practical example for data presentation and analysis.

Table 1: Hypothetical Solubility of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid

SolventTemperature (°C)Solubility (mg/mL)Mole Fraction (x)
Acetone 1545.80.038
2562.50.051
3585.10.068
45115.60.090
Ethyl Acetate 1525.20.026
2535.80.036
3550.70.051
4571.30.070
Toluene 152.10.002
253.50.004
355.80.006
459.70.010

Interpretation: The data illustrates that solubility increases with temperature for all solvents, indicating that the dissolution process is endothermic. As predicted, the solubility is highest in the polar aprotic solvent (acetone), moderate in the ester (ethyl acetate), and very low in the nonpolar aromatic solvent (toluene).

Diagram: Solute-Solvent Interaction Model

G cluster_solute Solute: N-(Cbz-amino)-4-oxopentanoic acid cluster_solvents Solvent Classes solute_polar Polar Groups (-COOH, C=O, -NHCOO-) polar_aprotic Polar Aprotic (e.g., Acetone, DMF) solute_polar->polar_aprotic Strong Interaction (H-Bonding, Dipole-Dipole) --> High Solubility polar_protic Polar Protic (e.g., Ethanol) solute_polar->polar_protic Good Interaction (H-Bonding) nonpolar Nonpolar (e.g., Toluene) solute_polar->nonpolar Weak Interaction (Repulsive Forces) --> Low Solubility solute_nonpolar Nonpolar Group (Benzyl) solute_nonpolar->polar_aprotic Moderate Interaction solute_nonpolar->polar_protic Weak Interaction solute_nonpolar->nonpolar Strong Interaction (van der Waals) --> Favors Solubility

Caption: Relationship between solute functional groups and solvent classes.

Conclusion

Understanding the solubility of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid is not a matter of finding a single data point, but of applying a systematic scientific methodology. By combining theoretical structural analysis with rigorous experimental techniques like the shake-flask method and robust data modeling with equations like Apelblat's, researchers can build a comprehensive solubility profile. This knowledge is not merely academic; it is a critical enabler for optimizing chemical syntheses, developing scalable purification processes, and paving the way for successful drug formulation.

References

  • Protocols.io. (n.d.). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]

  • World Health Organization (WHO). (n.d.). Annex 4: Protocol to conduct equilibrium solubility experiments. Retrieved from [Link]

  • U.S. EPA. (2018). MALTOL LACTONE: DETERMINATION OF WATER SOLUBILITY USING THE SHAKE FLASK METHOD. Regulations.gov. Retrieved from [Link]

  • Dissolution Technologies. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Retrieved from [Link]

  • Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery. Retrieved from [Link]

  • Al-Abri, Z., et al. (2021). Physics-Based Solubility Prediction for Organic Molecules.

  • University of Malaya. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • Popa, M., et al. (2023). Nuclear Magnetic Resonance Method for Measuring Water Solubility of Organic Compounds. Analytical Chemistry. Retrieved from [Link]

  • University of Malaya. (n.d.). EXPERIMENT 2 DETERMINATION OF SOLUBILITY CLASS. Retrieved from [Link]

  • Wang, L., et al. (2020). Solubility Determination and Thermodynamic Correlation of Chlorphenesin in 12 Pure Solvents from 288.15 to 328.15 K. Journal of Chemical & Engineering Data. Retrieved from [Link]

  • Pal, A., & Chauhan, N. (2012). Thermodynamics of Transfer of Amino Acids from Water to Aqueous Sodium Sulfate. ResearchGate. Retrieved from [Link]

  • Liu, K., et al. (2023). Solubility Determination and Comprehensive Analysis of the New Heat-Resistant Energetic Material TNBP. Molecules. Retrieved from [Link]

  • Li, M., et al. (2019). Measurement and Correlation of the Solubility of β-Cyclodextrin in Different Solutions at Different Temperatures and Thermodynamic Study of the Dissolution Process. MDPI. Retrieved from [Link]

  • Noubigh, A., & Oueslati, M. H. (2014). Measurement and Modeling of the Solubility of Vanillin Constituent of Olive Mill Wastewater in Binary Water + Ethanol Solvents Mixtures. Australian Journal of Basic and Applied Sciences.

  • Harris, F. M. (1974). Effect of Temperature on The Solubility of α-Amino Acids and α,ω-Amino Acids in Water. ResearchGate. Retrieved from [Link]

  • VITO. (n.d.). Solubility measurement, thermodynamic modeling, and molecular dynamic simulation of regorafenib in pure and binary solvents. Retrieved from [Link]

  • Privalov, P. L., & Makhatadze, G. I. (1990). Solvation thermodynamics from cavity shapes of amino acids. Journal of Molecular Biology.

  • Domínguez, I., et al. (2023). Solubility of Amino Acids in the Eutectic Solvent Constituted by Sodium Acetate Trihydrate and Urea and in Its Mixture with Water. MDPI. Retrieved from [Link]

  • Rowland, D., et al. (2012). Temperature Dependence of Solubility Predicted from Thermodynamic Data Measured at a Single Temperature: Application to α, β, and γ-Glycine. Crystal Growth & Design.

  • ChemBK. (n.d.). 4-Oxopentanoic acid. Retrieved from [Link]

Sources

Preliminary toxicity screening of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid in vitro

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical guide on the preliminary in vitro toxicity screening of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid, designed for researchers, scientists, and drug development professionals. This guide provides a comprehensive framework, from experimental design to detailed protocols and data interpretation, to assess the cytotoxic and genotoxic potential of this compound.

Introduction: De-risking Drug Development Through Early Toxicity Profiling

The path from a promising chemical entity to a clinically approved therapeutic is fraught with attrition, a significant portion of which is attributable to unacceptable toxicity profiles discovered late in development. N-(Benzyloxycarbonylamino)-4-oxopentanoic acid (Z-AOP-OH), a compound of interest for further investigation, requires a proactive and rigorous early-stage toxicity assessment. This guide outlines a strategic approach to the preliminary in vitro toxicity screening of Z-AOP-OH, emphasizing a "fail fast, fail smart" philosophy. By identifying potential liabilities at the outset, resources can be more effectively allocated to candidates with the highest probability of success.

In vitro toxicology serves as the frontline in safety assessment, offering a high-throughput, cost-effective, and ethically sound platform to evaluate the effects of a compound on cellular systems. This guide details a multi-parametric strategy designed to probe for key toxicological endpoints, including cytotoxicity and genotoxicity, thereby building a foundational safety profile for Z-AOP-OH.

Experimental Design: A Multi-pronged Strategy for Comprehensive Screening

A robust in vitro toxicity evaluation hinges on a well-conceived experimental design. For Z-AOP-OH, a tiered approach is recommended, commencing with a broad assessment of cytotoxicity across a panel of relevant cell lines, followed by more focused assays to elucidate the mechanisms of any observed toxicity.

Cell Line Selection: A Physiologically Relevant Panel

The choice of cell lines is a critical determinant of the translatability of in vitro findings. A panel of human cell lines representing key organ systems involved in drug metabolism and excretion is essential for a comprehensive preliminary screen.

  • HepG2 (Human Hepatocellular Carcinoma): As the liver is the primary site of drug metabolism, HepG2 cells are a cornerstone for in vitro toxicology studies. They retain many of the enzymatic activities of primary hepatocytes, providing insight into potential hepatotoxicity.

  • HEK293 (Human Embryonic Kidney): The kidneys play a crucial role in the excretion of drugs and their metabolites. HEK293 cells serve as a valuable model for assessing potential nephrotoxicity.

  • A549 (Human Lung Carcinoma): For compounds with potential for systemic exposure, evaluating cytotoxicity in a lung-derived cell line is prudent.

  • Primary Human Dermal Fibroblasts (HDFs): The inclusion of a primary cell line provides a more physiologically relevant system, complementing the data obtained from immortalized cell lines.

Assay Panel: Interrogating Key Toxicological Endpoints

The preliminary toxicity screen for Z-AOP-OH will focus on three fundamental pillars of toxicology:

  • Cytotoxicity: To determine the concentration at which Z-AOP-OH adversely affects cell viability and proliferation.

  • Genotoxicity: To assess the potential of Z-AOP-OH to damage DNA, a critical indicator of carcinogenic potential.

  • Mechanism of Action: To investigate the underlying cellular pathways through which Z-AOP-OH may exert its toxic effects.

The following diagram illustrates the proposed experimental workflow:

G cluster_0 Phase 1: Cytotoxicity Screening cluster_1 Phase 2: Genotoxicity Assessment cluster_2 Phase 3: Mechanistic Elucidation Z-AOP-OH Z-AOP-OH Dose-Response (MTT Assay) Dose-Response (MTT Assay) Z-AOP-OH->Dose-Response (MTT Assay) IC50 Determination IC50 Determination Dose-Response (MTT Assay)->IC50 Determination Comet Assay Comet Assay IC50 Determination->Comet Assay Caspase-3/7 Assay (Apoptosis) Caspase-3/7 Assay (Apoptosis) IC50 Determination->Caspase-3/7 Assay (Apoptosis) Data_Analysis Data Analysis & Reporting Comet Assay->Data_Analysis Ames Test Ames Test Ames Test->Data_Analysis Caspase-3/7 Assay (Apoptosis)->Data_Analysis ROS Assay (Oxidative Stress) ROS Assay (Oxidative Stress) ROS Assay (Oxidative Stress)->Data_Analysis

Caption: A tiered workflow for the in vitro toxicity screening of Z-AOP-OH.

Core Experimental Protocols

This section provides detailed, step-by-step methodologies for the key assays in the proposed screening cascade.

Cytotoxicity Assessment: The MTT Assay

The MTT assay is a widely used colorimetric method to assess cell viability by measuring the metabolic activity of mitochondrial dehydrogenases.

Protocol:

  • Cell Seeding: Plate HepG2, HEK293, A549, and HDF cells in 96-well plates at a density of 1 x 10^4 cells/well and incubate for 24 hours.

  • Compound Treatment: Treat the cells with a serial dilution of Z-AOP-OH (e.g., 0.1 µM to 1000 µM) for 24, 48, and 72 hours. Include vehicle-only and untreated controls.

  • MTT Reagent Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

  • Formazan Solubilization: Remove the culture medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

Data Presentation:

Cell LineIncubation Time (h)IC50 (µM)
HepG224TBD
48TBD
72TBD
HEK29324TBD
48TBD
72TBD
A54924TBD
48TBD
72TBD
HDFs24TBD
48TBD
72TBD
TBD: To Be Determined experimentally.
Genotoxicity Assessment: The Comet Assay

The Comet Assay, or single-cell gel electrophoresis, is a sensitive technique for detecting DNA strand breaks in individual cells.

Protocol:

  • Cell Treatment: Expose cells to Z-AOP-OH at sub-cytotoxic concentrations (e.g., IC25 and IC50) for a short duration (e.g., 4 hours).

  • Cell Embedding: Embed the treated cells in low-melting-point agarose on a microscope slide.

  • Lysis: Lyse the cells to remove membranes and cytoplasm, leaving the DNA as nucleoids.

  • Alkaline Unwinding and Electrophoresis: Unwind the DNA in an alkaline buffer and subject it to electrophoresis.

  • Staining and Visualization: Stain the DNA with a fluorescent dye and visualize using a fluorescence microscope. The extent of DNA damage is quantified by measuring the length and intensity of the "comet tail."

Genotoxicity Assessment: The Ames Test

The Ames test is a bacterial reverse mutation assay used to assess the mutagenic potential of a chemical.

Protocol:

  • Bacterial Strains: Utilize a panel of Salmonella typhimurium strains (e.g., TA98, TA100) with pre-existing mutations in the histidine synthesis pathway.

  • Metabolic Activation: Conduct the assay in the presence and absence of a mammalian metabolic activation system (S9 fraction).

  • Exposure: Expose the bacterial strains to a range of Z-AOP-OH concentrations.

  • Plating and Incubation: Plate the bacteria on a histidine-deficient medium and incubate for 48-72 hours.

  • Colony Counting: A significant, dose-dependent increase in the number of revertant colonies compared to the negative control indicates a mutagenic effect.

Mechanistic Insights: Uncovering the "How" and "Why"

If Z-AOP-OH demonstrates cytotoxicity, it is crucial to investigate the underlying mechanism.

Apoptosis Induction: The Caspase-3/7 Assay

This assay quantifies the activity of caspase-3 and -7, key executioner enzymes in the apoptotic cascade.

Protocol:

  • Cell Treatment: Treat cells with cytotoxic concentrations of Z-AOP-OH.

  • Assay Reagent Addition: Add a luminogenic caspase-3/7 substrate to the cell lysates.

  • Luminescence Measurement: Measure the luminescent signal, which is proportional to caspase-3/7 activity.

The following diagram depicts a simplified apoptotic pathway:

G Z-AOP-OH Z-AOP-OH Mitochondrial_Stress Mitochondrial Stress Z-AOP-OH->Mitochondrial_Stress Cytochrome_c_Release Cytochrome c Release Mitochondrial_Stress->Cytochrome_c_Release Caspase_9_Activation Caspase-9 Activation Cytochrome_c_Release->Caspase_9_Activation Caspase_3_7_Activation Caspase-3/7 Activation Caspase_9_Activation->Caspase_3_7_Activation Apoptosis Apoptosis Caspase_3_7_Activation->Apoptosis

Caption: The intrinsic pathway of apoptosis initiated by cellular stress.

Oxidative Stress: The Reactive Oxygen Species (ROS) Assay

This assay measures the intracellular accumulation of reactive oxygen species, a common mechanism of drug-induced toxicity.

Protocol:

  • Cell Treatment: Expose cells to Z-AOP-OH.

  • Probe Loading: Load the cells with a cell-permeable fluorescent probe (e.g., DCFDA).

  • Fluorescence Measurement: Measure the fluorescence intensity, which is proportional to the level of intracellular ROS.

Conclusion and Strategic Implications

The data generated from this preliminary in vitro toxicity screen will provide a critical foundation for the continued development of N-(Benzyloxycarbonylamino)-4-oxopentanoic acid. A comprehensive analysis of the cytotoxic and genotoxic potential of Z-AOP-OH, coupled with insights into its mechanism of action, will enable an informed go/no-go decision. Should the compound exhibit a favorable in vitro safety profile, these data will be invaluable in guiding the design of subsequent in vivo studies. This structured, multi-parametric approach to early toxicity assessment is paramount to mitigating risk and enhancing the efficiency of the drug discovery and development process.

References

  • Mosmann, T. (1983). Rapid colorimetric assay for cellular growth and survival: Application to proliferation and cytotoxicity assays. Journal of Immunological Methods. [Link]

  • Singh, N. P., McCoy, M. T., Tice, R. R., & Schneider, E. L. (1988). A simple technique for quantitation of low levels of DNA damage in individual cells. Experimental Cell Research.
  • Maron, D. M., & Ames, B. N. (1983). Revised methods for the Salmonella mutagenicity test.
  • Eruslanov, E., & Kusmartsev, S. (2010). Identification of ROS-producing myeloid-derived suppressor cells. In Myeloid-derived suppressor cells (pp. 55-66). Humana Press.

Methodological & Application

Step-by-step synthesis protocol for -(BenzyloxycarbonylaMino)-4-oxopentanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

5-(Benzyloxycarbonylamino)-4-oxopentanoic acid, commonly referred to as N-Cbz-5-aminolevulinic acid (CAS: 112661-85-5), is a synthetically protected derivative of 5-aminolevulinic acid (5-ALA) [1]. 5-ALA is a vital non-proteinogenic amino acid involved in tetrapyrrole (heme) biosynthesis and is extensively used in clinical photodynamic therapy (PDT) and fluorescence-guided surgery [1].

In synthetic peptide chemistry and drug development, the primary amine of 5-ALA must be protected to prevent unwanted self-condensation (e.g., dihydropyrazine formation) and to direct regioselective coupling at the carboxylic acid [2]. The Benzyloxycarbonyl (Cbz or Z) group is an ideal protecting group because it is highly stable to mild acids and bases but can be cleanly removed via catalytic hydrogenolysis (H₂, Pd/C) without affecting the ketone or carboxylic acid moieties.

This protocol employs modified Schotten-Baumann conditions [3]. The reaction is performed in a biphasic aqueous/organic solvent system. A mild base, such as sodium bicarbonate (NaHCO₃), is utilized to neutralize the 5-ALA hydrochloride salt and act as an acid scavenger for the HCl generated during the reaction with benzyl chloroformate (Cbz-Cl) [4]. The use of a mild base rather than a strong alkali (like concentrated NaOH) is critical to prevent the base-catalyzed aldol condensation of the 4-oxo group.

Experimental Workflow

Workflow Step1 1. Dissolution & Neutralization 5-ALA·HCl + NaHCO3 in H2O Maintain pH 8-9 at 0°C Step2 2. Cbz Protection Add Benzyl Chloroformate (Cbz-Cl) in Dioxane dropwise Step1->Step2 Step3 3. Reaction Incubation Stir at RT for 4-18 hours Monitor by TLC Step2->Step3 Step4 4. Acidification Adjust pH to 2-3 with 1M HCl at 0°C to protonate carboxylate Step3->Step4 Step5 5. Extraction Extract with EtOAc (3x) Wash with Brine Step4->Step5 Step6 6. Drying & Concentration Dry over anhydrous Na2SO4 Evaporate in vacuo Step5->Step6 Step7 7. Final Product N-Cbz-5-ALA (Yield: ~80%) Crystallize from EtOAc/Hexane Step6->Step7

Figure 1: Step-by-step synthetic workflow for the Cbz-protection of 5-aminolevulinic acid.

Reagents & Materials

ReagentMW ( g/mol )EquivalentsAmount (10 mmol scale)Role in Synthesis
5-ALA Hydrochloride167.591.01.68 gSubstrate
Sodium Bicarbonate84.012.52.10 gBase / Acid Scavenger
Benzyl Chloroformate (95%)170.591.21.80 mL (~2.05 g)Protecting Reagent
Deionized Water18.02-15 mLAqueous Solvent
1,4-Dioxane (or THF)88.11-15 mLOrganic Co-solvent
1M Hydrochloric Acid36.46-~15-20 mLAcidifying Agent
Ethyl Acetate (EtOAc)88.11-3 × 20 mLExtraction Solvent
Anhydrous Na₂SO₄142.04-As neededDrying Agent

Safety Note: Benzyl chloroformate is a lachrymator and moisture-sensitive. Handle exclusively in a fume hood and store under an inert atmosphere.

Step-by-Step Synthesis Protocol

Phase 1: Substrate Preparation & Neutralization

  • Dissolution : In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1.68 g (10.0 mmol) of 5-aminolevulinic acid hydrochloride in 15 mL of deionized water [3].

  • Cooling : Submerge the flask in an ice-water bath and allow the solution to cool to 0–5 °C.

  • Neutralization : Slowly add 2.10 g (25.0 mmol) of solid sodium bicarbonate (NaHCO₃) in small portions.

    • Causality: The slow addition prevents excessive foaming from CO₂ evolution. The excess base ensures the amine is fully deprotonated (rendering it nucleophilic) and buffers the system against the HCl generated in the subsequent step [4].

Phase 2: Carbamate Formation

  • Reagent Addition : Dissolve 1.80 mL (12.0 mmol) of benzyl chloroformate in 15 mL of 1,4-dioxane. Attach an addition funnel and add this solution dropwise to the vigorously stirring aqueous mixture over 30 minutes at 0 °C [4].

    • Causality: Dropwise addition at a low temperature minimizes the competitive hydrolysis of Cbz-Cl by water, maximizing the yield of the desired carbamate.

  • Incubation : Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature (20–25 °C). Stir vigorously for 4 to 18 hours [3]. The biphasic mixture will gradually become more homogeneous as the reaction proceeds.

Phase 3: Workup & Extraction

  • Aqueous Washing (Optional but Recommended) : Transfer the mixture to a separatory funnel and wash with 15 mL of diethyl ether or hexanes. Discard the organic layer.

    • Causality: This step removes unreacted Cbz-Cl and benzyl alcohol (a hydrolysis byproduct) before product extraction, greatly simplifying downstream purification [3].

  • Acidification : Return the aqueous layer to an Erlenmeyer flask, cool to 0 °C in an ice bath, and carefully add 1M HCl dropwise until the pH reaches 2.0–3.0.

    • Causality: Acidification protonates the carboxylate group of the N-Cbz-5-ALA, rendering the molecule charge-neutral and highly soluble in organic extraction solvents [3].

  • Extraction : Extract the acidified aqueous layer with ethyl acetate (3 × 20 mL). Combine the organic layers.

  • Washing & Drying : Wash the combined organic layers with 20 mL of saturated aqueous NaCl (brine) to remove residual water and inorganic salts. Dry the organic phase over anhydrous Na₂SO₄ for 15 minutes.

  • Concentration : Filter off the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) at 35 °C to yield a pale yellow oil or foamy solid.

Phase 4: Purification

  • Crystallization : Triturate the crude residue with a mixture of ethyl acetate and hexanes (1:4 ratio) at 4 °C to induce crystallization. Filter the precipitate and dry under high vacuum to afford 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid as a white to off-white solid. Expected yield: 75–85%.

Analytical Characterization

To validate the structural integrity of the synthesized N-Cbz-5-ALA, the following spectroscopic data should be confirmed:

  • Mass Spectrometry (ESI-MS) : Expected m/z for C₁₃H₁₅NO₅ [M+H]⁺ is 266.10.

  • ¹H NMR (400 MHz, CDCl₃) :

    • δ 9.50 (br s, 1H, COOH)

    • δ 7.35 (m, 5H, Aromatic H of Cbz)

    • δ 5.50 (br s, 1H, NH)

    • δ 5.12 (s, 2H, Ph-CH₂-O)

    • δ 4.15 (d, J = 5.0 Hz, 2H, N-CH₂-C=O)

    • δ 2.75 (t, J = 6.2 Hz, 2H, C=O-CH₂-CH₂)

    • δ 2.65 (t, J = 6.2 Hz, 2H, CH₂-COOH)

Troubleshooting & Optimization

  • Low Yield / High Benzyl Alcohol Contamination : If the Cbz-Cl reagent is old, it may have partially hydrolyzed to benzyl alcohol. Always use fresh or recently titrated Cbz-Cl. Ensure the reaction is kept strictly at 0 °C during the addition phase to suppress hydrolysis.

  • Product Water Solubility : N-Cbz-5-ALA retains some water solubility even when protonated. If extraction yields are low, saturate the aqueous layer with solid NaCl prior to the ethyl acetate extraction to drive the product into the organic phase via the salting-out effect.

  • Lactamization : Prolonged exposure to strong acids or elevated temperatures during rotary evaporation can induce intramolecular cyclization (lactam formation). Maintain the rotary evaporator bath temperature below 40 °C.

References

  • GuideChem. "5-Aminolevulinic acid 106-60-5 wiki". Source: GuideChem Encyclopedia.
  • Alfa Chemistry. "CAS 1126-58-5 Girard's reagent p" (Downstream Synthesis Route for N-Cbz-5-aminolevulinic acid CAS 112661-85-5). Source: Alfa Chemistry Products.
  • Di Venosa, G., et al. "Synthesis and Biological Studies of 5-Aminolevulinic Acid-Containing Dendrimers for Photodynamic Therapy". Source: Bioconjugate Chemistry (ACS Publications).
  • Google Patents. "RU2730858C1 - Method of producing lenalidomide and an intermediate for production thereof" (Details on Cbz protection of amino acids). Source: Google Patents.

Application Note: Utilizing 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid (Z-5-ALA-OH) in Solid-Phase Peptide Synthesis

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Peptide Chemists, Chemical Biologists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Scientific Context

The incorporation of non-canonical amino acids into peptide backbones is a cornerstone of modern chemical biology and targeted therapeutics. 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (commonly known as Z-5-aminolevulinic acid or Z-5-ALA-OH ) is a highly versatile building block in Solid-Phase Peptide Synthesis (SPPS).

Z-5-ALA-OH serves two distinct, high-value applications:

  • Targeted Photodynamic Therapy (PDT): 5-Aminolevulinic acid (5-ALA) is an FDA-approved prodrug that metabolizes into the photosensitizer Protoporphyrin IX (PpIX). Conjugating 5-ALA to tumor-targeting peptides (e.g., RGD, cell-penetrating peptides) overcomes the poor lipophilicity and lack of selectivity of free 5-ALA 1[1].

  • Chemoselective Ligation: The 4-oxo group of the 5-ALA moiety provides a bioorthogonal ketone handle, enabling site-specific oxime or hydrazone ligation with payload molecules (fluorophores, PEG, cytotoxic drugs).

The Causality of Z-Protection

Unprotected 5-ALA is highly unstable as a free base; it rapidly undergoes intermolecular condensation to form 2,5-bis(2-carboxyethyl)dihydropyrazine. In the basic conditions required for SPPS coupling (e.g., presence of DIPEA or NMM), unprotected 5-ALA degrades almost instantly. By masking the amino group with a Benzyloxycarbonyl (Z or Cbz) protecting group, the nucleophilicity of the amine is suppressed. This enables stable storage, efficient carboxylic acid activation, and high-yield amide bond formation without self-condensation side reactions.

Experimental Workflows and Pathway Visualizations

The synthetic utility of Z-5-ALA-OH is defined by its orthogonal stability. The Z-group is completely stable to standard Fmoc-SPPS conditions (20% piperidine) and global cleavage conditions (95% TFA). This allows the chemist to isolate the Z-protected peptide and subsequently choose between two divergent pathways: removing the Z-group to activate the PDT prodrug, or retaining it to perform a chemoselective ligation.

SPPS_Workflow A Peptide-Resin (Free N-terminus) B Z-5-ALA-OH + DIC/Oxyma (Coupling) A->B C Z-5-ALA-Peptide-Resin B->C D TFA/TIPS/H2O (Global Cleavage) C->D E Z-5-ALA-Peptide (Solution) D->E F H2, Pd/C (Z-Deprotection) E->F Pathway 1: PDT Prodrug H Aminooxy-Probe (Oxime Ligation) E->H Pathway 2: Chemoselective Ligation G 5-ALA-Peptide (Active Prodrug) F->G I Probe-5-ALA-Peptide (Conjugate) H->I

Fig 1. Divergent synthetic workflow for Z-5-ALA-OH in SPPS for PDT and chemoselective ligation.

Application in Photodynamic Therapy (PDT)

Targeted delivery of 5-ALA via peptide conjugation drastically enhances the intracellular accumulation of Protoporphyrin IX (PpIX) in cancer cells2[2]. Once the peptide binds to the target receptor and is internalized, the 5-ALA moiety is released and enters the heme biosynthesis pathway3[3].

Biological_Pathway N1 5-ALA-Peptide Conjugate N2 Target Cell Receptor (e.g., Integrin) N1->N2 Specific Binding N3 Endocytosis & Intracellular Release N2->N3 N4 Mitochondria (Heme Biosynthesis) N3->N4 5-ALA Release N5 Protoporphyrin IX (PpIX) Accumulation N4->N5 Enzymatic Conversion N7 Reactive Oxygen Species (ROS) Generation N5->N7 N6 Light Irradiation (630-635 nm) N6->N7 Excitation N8 Targeted Cancer Cell Apoptosis N7->N8 Oxidative Stress

Fig 2. Cellular uptake and metabolic conversion of targeted 5-ALA-peptide conjugates in PDT.

Quantitative Data & Reagent Selection

Table 1: Stability and Coupling Efficiency of 5-ALA Derivatives in SPPS

DerivativeStability in Basic Cond. (DIPEA/DMF)Coupling Efficiency (DIC/Oxyma)Primary Side ProductRecommended Use
Unprotected 5-ALA·HCl Poor (< 5 min)< 10%DihydropyrazinesNot recommended for SPPS
Fmoc-5-ALA-OH Moderate~75%Fmoc premature cleavageSpecialized SPPS
Z-5-ALA-OH Excellent (> 24 h)> 95%NoneStandard SPPS & Ligation

Table 2: Orthogonal Deprotection Strategies for Z-5-ALA-Peptides

Deprotection MethodConditionsZ-Group RemovalPeptide Backbone Integrity
TFA Cleavage 95% TFA, 2.5% TIPS, 2.5% H2O, 2hIntact (0% removal)High
Catalytic Hydrogenolysis H2 (1 atm), 10% Pd/C, MeOH/H2O, 4hComplete (> 99%)High (Avoid with Cys/Met)
Strong Acid (TMSBr) 1M TMSBr in TFA, thioanisole, 0°C, 2hComplete (> 95%)Moderate (Risk of side reactions)

Validated Experimental Protocols

Protocol A: Solid-Phase Coupling of Z-5-ALA-OH

Causality Note: DIC/OxymaPure is strictly recommended over HATU/DIPEA. HATU can lead to guanidinylation of the peptide N-terminus if the coupling of the sterically hindered or electronically deactivated ketone-acid is slow. Oxyma minimizes base-catalyzed epimerization and prevents unwanted enolization of the 4-oxo group.

  • Resin Preparation: Swell 0.1 mmol of Fmoc-AA-Wang or Rink Amide resin in DMF for 30 minutes.

  • Fmoc Deprotection: Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min). Validation: Confirm free amine presence via a positive Kaiser test (blue beads).

  • Activation: In a separate vial, dissolve Z-5-ALA-OH (79.6 mg, 0.3 mmol, 3 eq) and OxymaPure (42.6 mg, 0.3 mmol, 3 eq) in 2 mL of anhydrous DMF. Add N,N'-Diisopropylcarbodiimide (DIC) (47 µL, 0.3 mmol, 3 eq). Stir for 3 minutes for pre-activation.

  • Coupling: Add the activated mixture to the resin. Agitate at room temperature for 2 hours.

  • Validation: Perform a Kaiser test. A negative result (yellow beads) indicates complete coupling.

  • Global Cleavage: Wash the resin with DCM and dry. Treat with a cleavage cocktail of TFA/TIPS/H2O (95:2.5:2.5 v/v/v) for 2 hours at room temperature.

  • Recovery: Filter the cleavage cocktail into cold diethyl ether to precipitate the Z-5-ALA-peptide. Centrifuge, wash the pellet with ether, and dry under vacuum.

Protocol B: Orthogonal Z-Deprotection via Catalytic Hydrogenolysis

Causality Note: To function as a PDT prodrug, the 5-ALA amine must be free to allow enzymatic conversion to PpIX by ALAS (Aminolevulinic acid synthase)4[4].

  • Reaction Setup: Dissolve the crude Z-5-ALA-peptide (10 mg) in 5 mL of Methanol/Water (1:1 v/v).

  • Catalyst Addition: Add 2 mg of 10% Pd/C. (Safety Warning: Add the catalyst under an inert argon atmosphere to prevent the ignition of solvent vapors).

  • Hydrogenation: Purge the flask with Hydrogen gas and maintain under an H2 balloon at 1 atm. Stir vigorously at room temperature for 4 to 6 hours.

  • Validation: Monitor the reaction via LC-MS. Confirm completion by observing the mass shift corresponding to the loss of the Z-group (-134 Da).

  • Workup: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Lyophilize the filtrate to obtain the active 5-ALA-peptide.

Protocol C: Chemoselective Oxime Ligation

Causality Note: The 4-oxo group acts as an orthogonal electrophile. Performing the reaction at pH 4.5–5.5 ensures the aminooxy group is nucleophilic while preventing the hydrolysis of the resulting oxime bond.

  • Buffer Preparation: Prepare a 0.1 M Sodium Acetate buffer, pH 4.5. Add 100 mM aniline (Aniline acts as a nucleophilic catalyst, accelerating oxime formation via a highly reactive Schiff base intermediate).

  • Ligation: Dissolve the Z-5-ALA-peptide (1 mM final concentration) and the desired aminooxy-payload (e.g., aminooxy-fluorophore) (1.5 mM, 1.5 eq) in the buffer.

  • Incubation: Agitate at room temperature for 2 to 4 hours.

  • Validation & Purification: Monitor via RP-HPLC. The product peak will exhibit a characteristic shift in retention time. Isolate the final conjugate using preparative RP-HPLC.

References

  • Title: Application of Peptide-Conjugated Photosensitizers for Photodynamic Cancer Therapy: A Review Source: MDPI URL
  • Title: Peptide-targeted dendrimeric prodrugs of 5-aminolevulinic acid: A novel approach towards enhanced accumulation of protoporphyrin IX for photodynamic therapy Source: PubMed / Bioorganic Chemistry URL
  • Title: Design and Proof of Programmed 5-Aminolevulinic Acid Prodrug Nanocarriers for Targeted Photodynamic Cancer Therapy Source: ACS Applied Materials & Interfaces URL
  • Source: Journal of Medicinal Chemistry (ACS)

Sources

Using -(BenzyloxycarbonylaMino)-4-oxopentanoic acid as a precursor for heterocyclic compounds

Author: BenchChem Technical Support Team. Date: April 2026

An Application Guide for Heterocyclic Synthesis: Leveraging 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid as a Versatile Precursor

Abstract

This technical guide details the strategic use of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid, a protected derivative of the natural keto-amino acid 5-aminolevulinic acid (5-ALA), as a pivotal precursor in heterocyclic chemistry. The inherent γ-keto acid functionality serves as a robust and versatile scaffold for constructing medicinally relevant heterocyclic cores, including pyridazinones and pyrroles. We provide an in-depth analysis of the precursor's chemical logic, followed by two validated, step-by-step protocols for the synthesis of these key heterocyclic systems. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to expand their synthetic toolbox with a functionalized and strategically valuable building block.

The Precursor: 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid

The utility of a precursor in complex synthesis is defined by its structural features, stability, and predictable reactivity. 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid excels in all three areas, making it a valuable starting material for library synthesis and lead optimization campaigns.

1.1. Structural and Physicochemical Properties

PropertyValue
IUPAC Name 5-​[(Benzyloxy)​carbonylamino]​-​4-​oxopentanoic acid
Synonyms N-Cbz-5-aminolevulinic acid
Molecular Formula C₁₃H₁₅NO₅
Molecular Weight 265.26 g/mol
Appearance White to off-white solid
Key Features 1. γ-Keto Acid: A 1,4-dicarbonyl equivalent for cyclization.
2. Cbz-Protected Amine: Stable amine protecting group.
3. Carboxylic Acid: Handle for further modification.

1.2. Rationale for Use: The Scientist's Perspective

The selection of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid is a deliberate strategic choice. Here's the causality behind its effectiveness:

  • The γ-Keto Acid Moiety: This is the workhorse of the molecule. The 1,4-relationship between the ketone and carboxylic acid carbonyls is the classic topology required for condensation reactions to form five- and six-membered heterocycles.[1][2] This pattern is fundamental to powerful synthetic transformations like the Paal-Knorr pyrrole synthesis and pyridazinone formation.[3][4]

  • The Benzyloxycarbonyl (Cbz) Protecting Group: The Cbz group provides robust protection for the primary amine under a wide range of reaction conditions, including the acidic or basic media often required for cyclizations. Its key advantage is its orthogonal removal condition—catalytic hydrogenation—which is mild and typically does not interfere with other functional groups, allowing for late-stage deprotection and further derivatization of the resulting free amine.

  • A Bioisosteric Link: As a derivative of 5-aminolevulinic acid (5-ALA), a key biological precursor to porphyrins, this molecule provides a starting point for compounds with potential relevance in photodynamic therapy and diagnostics.[5][6][7]

General Synthetic Workflow

The following diagram outlines the overall synthetic strategy, showcasing how the single precursor can be funneled into distinct heterocyclic scaffolds based on the chosen reaction partner.

G cluster_0 Pathway A: Pyridazinone Synthesis cluster_1 Pathway B: Pyrrole Synthesis precursor 5-(Benzyloxycarbonylamino)- 4-oxopentanoic Acid reagent_a Hydrazine Hydrate (N₂H₄·H₂O) Ethanol, Reflux precursor->reagent_a Cyclocondensation reagent_b Primary Amine (R-NH₂) Heat, Acid Catalyst precursor->reagent_b Paal-Knorr Type Cyclization product_a 6-((Cbz-amino)methyl)- 4,5-dihydropyridazin-3(2H)-one reagent_a->product_a product_b N-Substituted Pyrrole Derivative reagent_b->product_b

Caption: General workflow for heterocyclic synthesis.

Application Protocol 1: Synthesis of Pyridazinone Derivatives

Pyridazinones are a class of heterocycles with a broad spectrum of biological activities. The reaction of γ-keto acids with hydrazine is one of the most direct and reliable methods for their synthesis.[1][2][3]

3.1. Mechanistic Overview

The reaction proceeds via a cyclocondensation mechanism. The more nucleophilic hydrazine initially attacks the electrophilic ketone carbonyl. A subsequent intramolecular cyclization occurs as the second nitrogen attacks the carboxylic acid, leading to the elimination of two water molecules to form the stable six-membered dihydropyridazinone ring.

G start γ-Keto Acid + Hydrazine intermediate1 Hydrazone Intermediate start->intermediate1 1. Ketone Condensation (-H₂O) intermediate2 Cyclized Hemiaminal-like Intermediate intermediate1->intermediate2 2. Intramolecular Amide Formation product Dihydropyridazinone + 2 H₂O intermediate2->product 3. Dehydration (-H₂O)

Caption: Mechanism of pyridazinone formation.

3.2. Detailed Experimental Protocol

Objective: To synthesize 6-(((benzyloxy)carbonyl)aminomethyl)-4,5-dihydropyridazin-3(2H)-one.

Materials:

  • 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (1.0 eq)

  • Hydrazine hydrate (~64% solution, 1.2 eq)

  • Absolute Ethanol (EtOH)

  • Glacial Acetic Acid (catalytic)

  • Dichloromethane (DCM)

  • Saturated Sodium Bicarbonate (NaHCO₃) solution

  • Brine

  • Anhydrous Magnesium Sulfate (MgSO₄)

  • Silica Gel for column chromatography

Equipment:

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and hotplate

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

Procedure:

  • To a 100 mL round-bottom flask, add 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (2.65 g, 10.0 mmol).

  • Dissolve the starting material in absolute ethanol (40 mL).

  • Add a few drops of glacial acetic acid to catalyze the reaction.

  • To the stirring solution, add hydrazine hydrate (0.75 g, ~12.0 mmol) dropwise at room temperature.

  • Equip the flask with a reflux condenser and heat the reaction mixture to reflux (~80 °C).

  • Maintain reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Allow the reaction to cool to room temperature.

  • Remove the ethanol under reduced pressure using a rotary evaporator.

  • Redissolve the resulting residue in dichloromethane (50 mL) and transfer to a separatory funnel.

  • Wash the organic layer sequentially with saturated NaHCO₃ solution (2 x 25 mL) and brine (1 x 25 mL).

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel (e.g., using a gradient of 1-5% methanol in dichloromethane) to yield the pure pyridazinone derivative as a white solid.

3.3. Expert Insights & Causality

  • Solvent Choice: Ethanol is an ideal solvent as it readily dissolves the reactants and has a suitable boiling point for reflux, facilitating the dehydration steps of the condensation.

  • Catalyst: While the reaction can proceed without it, a catalytic amount of acetic acid protonates the ketone carbonyl, increasing its electrophilicity and accelerating the initial hydrazone formation.

  • Workup: The NaHCO₃ wash is crucial to neutralize the acetic acid catalyst and any remaining unreacted carboxylic acid starting material, simplifying the subsequent purification.

Application Protocol 2: Synthesis of Pyrrole Derivatives

The Paal-Knorr synthesis is a cornerstone of pyrrole chemistry, involving the reaction of a 1,4-dicarbonyl compound with ammonia or a primary amine.[4][8][9] The γ-keto acid precursor can be effectively utilized in a similar fashion to generate highly substituted pyrroles.

4.1. Mechanistic Overview

The reaction begins with the formation of an amide between the primary amine and the carboxylic acid. The amine then attacks the ketone carbonyl to form a five-membered hemiaminal intermediate. Subsequent dehydration is driven by heat and an acid catalyst, leading to the formation of the aromatic pyrrole ring.

G start γ-Keto Acid + Primary Amine intermediate1 Amide Intermediate start->intermediate1 1. Amide Formation (-H₂O) intermediate2 Cyclized Hemiaminal intermediate1->intermediate2 2. Intramolecular Carbonyl Attack product N-Substituted Pyrrolinone (Tautomerizes to Pyrrole) intermediate2->product 3. Dehydration (-H₂O)

Sources

Application Note: In Vivo Dosing Protocols for 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid in Murine Models

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (commonly referred to as N-Cbz-5-aminolevulinic acid or N-Cbz-5-ALA; CAS: 112661-85-5) is a synthetically protected, lipophilic derivative of 5-aminolevulinic acid (5-ALA)[1]. In preclinical oncology and dermatology models, 5-ALA is a cornerstone prodrug utilized in Photodynamic Therapy (PDT) and Fluorescence-Guided Surgery (FGS). It functions as an exogenous precursor in the heme biosynthesis pathway, driving the intracellular accumulation of the potent photosensitizer Protoporphyrin IX (PpIX)[2].

The Causality of Cbz-Protection: The clinical and experimental efficacy of native 5-ALA is frequently bottlenecked by its high hydrophilicity (existing as a zwitterion at physiological pH), which restricts its passive diffusion across cellular lipid bilayers. By conjugating a benzyloxycarbonyl (Cbz) protecting group to the amino terminus, the lipophilicity (LogP) of the molecule is significantly increased[3].

This structural modification circumvents the need for active transport mechanisms (like PEPT1/2 transporters), allowing for rapid, passive cellular membrane penetration. Once internalized, intracellular esterases and proteolytic enzymes cleave the Cbz moiety, liberating native 5-ALA. This localized release allows 5-ALA to enter the mitochondria, bypassing the standard negative feedback loops of heme synthesis, and resulting in a massive accumulation of PpIX[4].

Pathway CbzALA N-Cbz-5-ALA (Lipophilic Prodrug) CellUptake Cellular Membrane Penetration CbzALA->CellUptake Enhanced Uptake EnzCleavage Enzymatic Cleavage (Deprotection) CellUptake->EnzCleavage Intracellular ALA 5-Aminolevulinic Acid (5-ALA) EnzCleavage->ALA Release PpIX Protoporphyrin IX (PpIX) ALA->PpIX Heme Pathway ROS Reactive Oxygen Species (ROS) PpIX->ROS Photosensitization Light Light Irradiation (635 nm) Light->ROS Trigger Apoptosis Tumor Cell Death ROS->Apoptosis Cytotoxicity

Fig 1: Intracellular conversion pathway of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid to PpIX.

Formulation and Pharmacokinetics

Because 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid is highly lipophilic, it cannot be dissolved directly in standard aqueous saline for intravenous (I.V.) or intraperitoneal (I.P.) administration. Attempting to do so will result in micro-precipitates that can cause fatal pulmonary embolisms in murine models. It requires a biocompatible co-solvent system or lipid-based nanocarrier[3].

Quantitative Comparison: Native vs. Protected Prodrug
ParameterNative 5-ALA5-(Benzyloxycarbonylamino)-4-oxopentanoic acid
LogP (Lipophilicity) ~ -1.5 (Hydrophilic)~ 1.2 - 1.8 (Lipophilic)
Cellular Uptake Mechanism Active transport (PEPT1/2)Passive membrane diffusion
Formulation Vehicle PBS / SalineDMSO / PEG300 / Tween-80
Peak PpIX Accumulation 4 - 6 hours2 - 4 hours
Standard Murine Dose 100 - 250 mg/kg50 - 150 mg/kg

Step-by-Step In Vivo Experimental Protocol

Model Prerequisites: Subcutaneous or orthotopic murine tumor models (e.g., U87 glioblastoma or B16 melanoma established in C57BL/6 or BALB/c nude mice).

Phase 1: Reagent Preparation (Formulation)

  • Stock Solution: Dissolve 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid in 100% Dimethyl Sulfoxide (DMSO) to a concentration of 100 mg/mL. Vortex for 60 seconds until the solution is completely clear.

  • Working Solution: Dilute the stock solution in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% sterile PBS to achieve a final dosing concentration of 10-20 mg/mL.

    • Critical Insight: Add solvents sequentially in the exact order listed above. Sonicate for 5 minutes in a water bath at 37°C to ensure a homogenous micellar suspension.

Phase 2: In Vivo Administration

  • Dosing: Administer the formulated N-Cbz-5-ALA via tail vein injection (I.V.) or direct intratumoral (I.T.) injection. The optimized systemic dose ranges from 50 to 150 mg/kg body weight.

  • Pharmacokinetic Window (Dark Incubation): Immediately transfer the injected mice to strictly dark or red-light subdued housing conditions for 2 to 4 hours post-injection.

    • Causality: This window allows for the enzymatic deprotection of the Cbz group and the subsequent metabolic conversion of 5-ALA to PpIX within the tumor cells. Exposure to ambient light during this phase will prematurely photobleach the accumulating PpIX and cause off-target systemic phototoxicity (severe skin burns)[4].

Phase 3: Intervention (PDT or FGS)

  • Anesthesia: Anesthetize the mice using 2% Isoflurane in oxygen.

  • Fluorescence-Guided Imaging (FGS): Expose the tumor to a 405 nm excitation light source. Capture the red fluorescence emission at 635 nm using an in vivo imaging system (IVIS) to quantify PpIX accumulation and delineate tumor margins.

  • Photodynamic Therapy (PDT): Irradiate the tumor site using a 635 nm continuous-wave diode laser. Standard light dosimetry for murine models is 50-100 J/cm² delivered at a fluence rate of 50-100 mW/cm² .

    • Critical Insight: Do not exceed 100 mW/cm²; higher fluence rates will induce hyperthermic necrosis rather than the intended photochemical apoptosis, confounding your experimental data.

  • Post-Treatment Care: Return mice to dark housing for an additional 24 hours post-treatment to allow clearance of residual systemic PpIX.

Workflow Prep Step 1: Formulation Dissolve in DMSO/Tween-80 Admin Step 2: In Vivo Dosing I.V. or I.T. Injection (50-150 mg/kg) Prep->Admin Incubate Step 3: Pharmacokinetic Window 2-4 Hours in Dark Housing Admin->Incubate Action Step 4: Intervention PDT (Laser) or FGS (Imaging) Incubate->Action Analysis Step 5: Endpoint Analysis Tumor Volume & Histology Action->Analysis

Fig 2: Step-by-step in vivo dosing and intervention workflow for murine models.

Trustworthiness & Self-Validating Systems

To ensure the protocol acts as a self-validating system, researchers must integrate the following internal controls into their experimental design:

  • Vehicle-Only Control: Administer the DMSO/PEG300/Tween-80/PBS solvent without the prodrug, followed by laser irradiation. Validation: Ensures the solvent system does not induce baseline cytotoxicity or optical interference.

  • Native 5-ALA Control: Administer equimolar native 5-ALA. Validation: Confirms the enhanced cellular uptake and superior PpIX fluorescence yield of the Cbz-protected variant compared to the clinical standard.

  • Dark Toxicity Control: A cohort receiving the maximum dose of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (150 mg/kg) without subsequent laser irradiation. Validation: Confirms that observed cytotoxicity is strictly light-dependent (phototoxicity) and that the prodrug itself is biologically inert in the dark.

References

  • Battah, S., et al. "Design of Bifunctional Dendritic 5-Aminolevulinic Acid and Hydroxypyridinone Conjugates for Photodynamic Therapy". Bioconjugate Chemistry, ACS Publications. URL:[Link]

  • Jin, H., et al. "Hydroxypyridinone and 5-Aminolaevulinic Acid Conjugates for Photodynamic Therapy". Journal of Medicinal Chemistry, ACS Publications. URL:[Link]

Sources

Application Notes and Protocols: Conjugation Techniques Using -(Benzyloxycarbonylamino)-4-oxopentanoic Acid for Targeted Drug Delivery

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

Targeted drug delivery aims to enhance therapeutic efficacy while minimizing off-target toxicity by concentrating pharmacological agents at sites of disease. This is often achieved by conjugating potent drugs to a targeting moiety, such as a monoclonal antibody, through a linker. The linker's properties are critical, governing the stability of the conjugate in circulation and the mechanism of drug release at the target. This document provides a detailed guide to the use of a bifunctional linker, -(Benzyloxycarbonylamino)-4-oxopentanoic acid, in the construction of targeted drug delivery systems. We will explore its synthesis, conjugation to both targeting ligands and therapeutic payloads, and the dual-release mechanisms it offers through pH-sensitive and enzymatically or chemically cleavable bonds.

Introduction: The Rationale for a Dual-Function Linker

The efficacy of targeted drug conjugates, such as antibody-drug conjugates (ADCs), is critically dependent on the linker that connects the targeting vehicle to the cytotoxic payload. An ideal linker must be stable in systemic circulation to prevent premature drug release, yet cleavable by specific triggers within the target tissue or cell.[1][2] -(Benzyloxycarbonylamino)-4-oxopentanoic acid is a versatile linker that offers two distinct points of functionality for drug conjugation and release: a carboxylic acid for attachment to a targeting moiety and a ketone for the pH-sensitive linkage of a drug, with an additional Cbz-protected amine that can be unmasked for a secondary release mechanism.

This application note will provide a comprehensive overview of the synthesis of this linker, followed by detailed protocols for its conjugation to targeting ligands and hydrazide-modified drugs. We will also discuss the mechanisms of drug release and provide protocols for the characterization and purification of the final conjugate.

Synthesis of the -(Benzyloxycarbonylamino)-4-oxopentanoic Acid Linker

The synthesis of the -(Benzyloxycarbonylamino)-4-oxopentanoic acid linker can be achieved from N-Cbz-L-glutamic anhydride. The following proposed synthetic scheme is based on established organometallic chemistry principles.

Proposed Synthetic Pathway

Synthesis_of_Linker cluster_0 Step 1: Weinreb Amide Formation cluster_1 Step 2: Ketone Formation N_Cbz_Glutamic_Anhydride N-Cbz-L-glutamic anhydride Weinreb_Amide N-Cbz-glutamic acid γ-Weinreb amide N_Cbz_Glutamic_Anhydride->Weinreb_Amide Weinreb_Amine N,O-Dimethylhydroxylamine ·HCl, Base Linker -(Benzyloxycarbonylamino) -4-oxopentanoic acid Weinreb_Amide->Linker Grignard MeMgBr or MeLi

Caption: Proposed synthesis of the linker.

Protocol 1: Synthesis of -(Benzyloxycarbonylamino)-4-oxopentanoic acid

Materials:

  • N-Cbz-L-glutamic anhydride

  • N,O-Dimethylhydroxylamine hydrochloride

  • Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

  • Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

  • Methylmagnesium bromide (MeMgBr) or Methyllithium (MeLi) in a suitable solvent

  • Anhydrous diethyl ether or THF

  • 1 M Hydrochloric acid (HCl)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine (saturated aqueous NaCl)

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Solvents for chromatography (e.g., ethyl acetate, hexanes)

Procedure:

  • Weinreb Amide Formation:

    • Dissolve N-Cbz-L-glutamic anhydride (1 equivalent) in anhydrous DCM.

    • Add N,O-Dimethylhydroxylamine hydrochloride (1.1 equivalents) and TEA or DIPEA (2.2 equivalents).

    • Stir the reaction mixture at room temperature for 4-6 hours, monitoring by Thin Layer Chromatography (TLC).

    • Upon completion, wash the reaction mixture with 1 M HCl, saturated NaHCO₃, and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude N-Cbz-glutamic acid γ-Weinreb amide.

    • Purify the crude product by flash column chromatography on silica gel.

  • Ketone Formation:

    • Dissolve the purified Weinreb amide (1 equivalent) in anhydrous THF and cool to 0 °C in an ice bath.

    • Slowly add the Grignard reagent (MeMgBr, 1.2 equivalents) or MeLi dropwise.

    • Stir the reaction at 0 °C for 1-2 hours, monitoring by TLC.

    • Quench the reaction by the slow addition of 1 M HCl.

    • Extract the product with ethyl acetate.

    • Wash the combined organic layers with saturated NaHCO₃ and brine.

    • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude linker.

    • Purify by flash column chromatography to obtain pure -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

Conjugation to Targeting Ligands via the Carboxylic Acid

The carboxylic acid moiety of the linker provides a convenient handle for conjugation to primary amines on targeting proteins, such as antibodies, through the formation of a stable amide bond. EDC/NHS chemistry is a widely used method for this purpose.[3][4][5]

Experimental Workflow: EDC/NHS Coupling

EDC_NHS_Coupling Linker Linker-COOH Activated_Linker Linker-NHS ester (amine-reactive) Linker->Activated_Linker Activation EDC_NHS EDC, Sulfo-NHS pH 4.5-6.0 Conjugate Targeting Ligand-Linker Conjugate Activated_Linker->Conjugate Conjugation pH 7.2-8.0 Targeting_Ligand Targeting Ligand-NH₂ (e.g., Antibody)

Caption: EDC/NHS coupling workflow.

Protocol 2: Conjugation to an Antibody

Materials:

  • -(Benzyloxycarbonylamino)-4-oxopentanoic acid linker

  • Antibody (or other amine-containing targeting ligand) in an amine-free buffer (e.g., PBS, pH 7.4)

  • 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride (EDC-HCl)

  • N-Hydroxysulfosuccinimide (Sulfo-NHS)

  • Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

  • Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-8.0

  • Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M hydroxylamine, pH 8.5

  • Size-exclusion chromatography (SEC) column for purification

Procedure:

  • Antibody Preparation:

    • If necessary, buffer exchange the antibody into the Coupling Buffer to a final concentration of 2-10 mg/mL.

  • Linker Activation:

    • Dissolve the linker (10-20 fold molar excess over the antibody) in Activation Buffer.

    • Add Sulfo-NHS (1.2 equivalents relative to the linker) and EDC-HCl (1.2 equivalents relative to the linker).[4]

    • Incubate at room temperature for 15-30 minutes to generate the amine-reactive Sulfo-NHS ester.

  • Conjugation:

    • Immediately add the activated linker solution to the antibody solution.

    • Incubate for 2 hours at room temperature or overnight at 4°C with gentle mixing.

  • Quenching:

    • Add Quenching Buffer to a final concentration of 50-100 mM to quench any unreacted NHS-ester.

    • Incubate for 15-30 minutes at room temperature.

  • Purification:

    • Purify the antibody-linker conjugate from excess linker and reaction byproducts using a desalting column or SEC-HPLC.[6][7][8]

Drug Conjugation via the Ketone Moiety: The Hydrazone Linkage

The ketone group on the linker is ideal for conjugating a drug that has been modified with a hydrazide group, forming a pH-sensitive hydrazone bond.[][10][11] This bond is relatively stable at physiological pH (7.4) but hydrolyzes in the acidic environment of endosomes and lysosomes (pH 5.0-6.5), releasing the drug inside the target cell.[2][12]

Protocol 3: Synthesis of a Hydrazide-Modified Drug

This is a general protocol and will need to be adapted based on the specific drug's functional groups.

Materials:

  • Drug with a carboxylic acid or other suitable functional group

  • Hydrazine hydrate or a protected hydrazine derivative

  • Coupling agents (e.g., EDC/NHS if starting from a carboxylic acid)

  • Appropriate solvents (e.g., DMF, DCM)

Procedure:

  • Activation (if necessary): If the drug has a carboxylic acid, activate it using EDC/NHS chemistry as described in Protocol 2, step 2.

  • Hydrazide Formation: React the activated drug with an excess of hydrazine hydrate.

  • Purification: Purify the hydrazide-modified drug using an appropriate method, such as reverse-phase HPLC.

Protocol 4: Hydrazone Bond Formation

Materials:

  • Antibody-linker conjugate from Protocol 2

  • Hydrazide-modified drug from Protocol 3

  • Reaction Buffer: Acetate buffer, pH 4.0-6.0[13]

  • Aniline (as a catalyst, optional)[14]

  • SEC column for purification

Procedure:

  • Conjugation:

    • Dissolve the antibody-linker conjugate in the Reaction Buffer.

    • Add the hydrazide-modified drug (typically 5-10 fold molar excess over the antibody).

    • If using, add a catalytic amount of aniline.

    • Incubate at room temperature for 4-24 hours, monitoring the reaction if possible.

  • Purification:

    • Purify the final antibody-drug conjugate (ADC) using SEC-HPLC to remove excess drug-hydrazide and other small molecules.[5][6][7][8][15][16]

Drug Release Mechanisms

The -(Benzyloxycarbonylamino)-4-oxopentanoic acid linker offers two potential drug release mechanisms:

  • pH-Dependent Hydrolysis of the Hydrazone Bond: As mentioned, the hydrazone linkage is acid-labile and will cleave in the acidic environment of the endosomes and lysosomes, releasing the drug intracellularly.[2][17][18]

  • Cleavage of the Benzyloxycarbonyl (Cbz) Group: The Cbz group can be removed under specific conditions, which could be exploited for a secondary drug release mechanism or to unmask a therapeutic amine.

    • Catalytic Hydrogenolysis: This is the most common method for Cbz deprotection, typically using a palladium catalyst and a hydrogen source.[4][6] While not directly applicable in vivo, this method is crucial for synthetic steps and characterization.

    • Acid-Catalyzed Cleavage: Strong acids like HBr in acetic acid can cleave the Cbz group.[][19] This could potentially occur in the highly acidic environment of the lysosome.

    • Enzymatic Cleavage: Specific enzymes may be able to cleave the Cbz group, offering a more targeted release mechanism if such enzymes are overexpressed at the disease site.

Drug Release Pathway

Drug_Release ADC Antibody-Drug Conjugate (in circulation, pH 7.4) Internalization Receptor-mediated endocytosis ADC->Internalization Endosome Endosome (pH 5.5-6.5) Internalization->Endosome Lysosome Lysosome (pH 4.5-5.5) Endosome->Lysosome Drug_Release_Hydrazone Drug Release (Hydrazone Hydrolysis) Lysosome->Drug_Release_Hydrazone Drug_Release_Cbz Potential Secondary Release (Cbz Cleavage) Lysosome->Drug_Release_Cbz Free_Drug Active Drug Drug_Release_Hydrazone->Free_Drug Drug_Release_Cbz->Free_Drug

Caption: Intracellular drug release pathway.

Characterization and Purification of the Conjugate

Thorough characterization and purification are essential to ensure the quality, efficacy, and safety of the final ADC.

Table 1: Key Characterization Techniques
TechniqueParameter Measured
UV-Vis Spectroscopy Protein concentration, average Drug-to-Antibody Ratio (DAR)
Hydrophobic Interaction Chromatography (HIC)-HPLC DAR distribution, purity, and homogeneity[19][20][][22][23]
Size-Exclusion Chromatography (SEC)-HPLC Aggregation, fragmentation, and purity[6][7][8][13][15][16][24]
Mass Spectrometry (MS) Confirmation of conjugation, accurate mass of conjugate species
Reversed-Phase (RP)-HPLC Purity, DAR (often after reduction of the antibody)
Protocol 5: DAR Determination by HIC-HPLC

Materials:

  • Purified ADC

  • HIC-HPLC system with a UV detector

  • HIC column (e.g., TSKgel Butyl-NPR)

  • Mobile Phase A: 1.5 M Ammonium Sulfate in 25 mM Sodium Phosphate, pH 7.0

  • Mobile Phase B: 25 mM Sodium Phosphate, pH 7.0, with 20% Isopropanol

Procedure:

  • Sample Preparation: Dilute the ADC to 1 mg/mL in Mobile Phase A.

  • Chromatography:

    • Equilibrate the column with 100% Mobile Phase A.

    • Inject the sample.

    • Elute with a linear gradient from 100% A to 100% B over 30 minutes.

    • Monitor the absorbance at 280 nm.

  • Data Analysis:

    • Integrate the peaks corresponding to different drug-loaded species (DAR0, DAR1, DAR2, etc.).

    • Calculate the weighted average DAR based on the peak areas.

Protocol 6: Purification by SEC-HPLC

Materials:

  • Crude ADC reaction mixture

  • SEC-HPLC system with a UV detector

  • SEC column with appropriate molecular weight range

  • Mobile Phase: Isocratic, e.g., PBS, pH 7.4

Procedure:

  • System Equilibration: Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Injection: Inject the crude ADC mixture.

  • Elution: Elute with the mobile phase at a constant flow rate.

  • Fraction Collection: Collect the fractions corresponding to the monomeric ADC peak, separating it from high molecular weight aggregates and low molecular weight impurities.

Conclusion

The -(Benzyloxycarbonylamino)-4-oxopentanoic acid linker offers a strategic advantage in the design of targeted drug delivery systems by providing orthogonal handles for conjugation and multiple options for triggered drug release. The protocols and guidelines presented in this document provide a framework for the synthesis, conjugation, and characterization of drug conjugates utilizing this versatile linker. As with any bioconjugation strategy, optimization of reaction conditions for specific targeting ligands and drugs is crucial for achieving a homogeneous and effective therapeutic agent.

References

  • Thermo Fisher Scientific. (n.d.). Analysis of Monoclonal Antibodies and Antibody-Drug Conjugates Using New Hydrophobic Interaction Chromatography (HIC) Columns.
  • BOC Sciences. (n.d.). How ADC Linkers Affect Drug Delivery and Targeting Selectivity?.
  • Benchchem. (n.d.). Protocol for the Deprotection of the Benzyl Carbamate (Cbz) Group.
  • Frontiers in Chemistry. (2017). Hydrazone-Containing Triblock Copolymeric Micelles for pH-Controlled Drug Delivery.
  • Benchchem. (n.d.). Application Notes and Protocols for the Removal of the Cbz Protecting Group.
  • Benchchem. (n.d.). A Comparative Guide to HPLC Methods for Assessing Antibody-Drug Conjugate Purity.
  • PubMed. (2017). Hydrazone linkages in pH responsive drug delivery systems.
  • ACS Publications. (n.d.). Facile N-Cbz cleavage by stoichiometric sulfonic acid in HFIP.
  • Waters Corporation. (n.d.). Characterization of Antibody-Drug Conjugates (ADC) using 2-Dimension Liquid Chromatography (2D-LC) and Native Mass Spectrometric.
  • Total Synthesis. (2024). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism.
  • Benchchem. (n.d.). Application Notes and Protocols: Cleavage of the Cbz Group from N-Benzyl-N-Cbz-glycine.
  • Creative Biogene. (n.d.). pH-Sensitive Linkers.
  • Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
  • Thermo Fisher Scientific. (n.d.). Reagents for Modifying Aldehydes and Ketones—Section 3.3.
  • American Pharmaceutical Review. (2015). Hydrophobic Interaction Chromatography for Antibody Drug Conjugate Drug Distribution Analysis. Retrieved from American Pharmaceutical Review website.
  • PMC. (n.d.). Comparison of Hydrazone Heterobifunctional Crosslinking Agents for Reversible Conjugation of Thiol-Containing Chemistry.
  • LCGC International. (2026). Perspectives and Characterization on Antibody–Drug Conjugates.
  • ACS Publications. (n.d.). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH.
  • BOC Sciences. (n.d.). Review of Antibody Drug Conjugate (ADC) Purification.
  • ACS Publications. (1999). Synthesis of Stable Hydrazones of a Hydrazinonicotinyl-Modified Peptide for the Preparation of 99mTc-Labeled Radiopharmaceuticals.
  • Lumiprobe. (n.d.). Bioconjugation reagents.
  • ResearchGate. (n.d.). A Simple Procedure for the Transformation of l -Glutamic Acid into the Corresponding γ-Aldehyde.
  • PMC. (n.d.). Enhancing conjugation rate of antibodies to carboxylates: Numerical modeling of conjugation kinetics in microfluidic channels and characterization of chemical over-exposure in conventional protocols by quartz crystal microbalance.
  • Tosoh Bioscience. (n.d.). High-Resolution DAR Profiling with HIC-ADC Butyl.
  • CellMosaic. (n.d.). Services - Bioconjugate Analysis & Purification - HPLC Analysis.
  • University of Groningen. (n.d.). Bioconjugation of metal-based compounds for targeted biomedical applications: from drug delivery to mass.
  • Merck Millipore. (n.d.). Microsphere Coupling—Two-step EDC/Sulfo NHS Covalent Coupling Procedure for Estapor® Carboxyl-modified Dy.
  • Chemical Communications (RSC Publishing). (2023). A guide to functionalisation and bioconjugation strategies to surface-initiated polymer brushes.
  • Sigma-Aldrich. (n.d.). Comparative Analysis of Different EDC and Sulfo‑NHS Activation Reagents for Covalent Coupling of Antibodies to Estapor® Ca.
  • ResearchGate. (n.d.). Polymerization mechanism of N‐carboxy‐α‐amino acid anhydride by organometallic compounds. II.. Reaction with organozinc compounds.
  • ACS Publications. (n.d.). Multifunctional and High Affinity Polymer Ligand that Provides Bio-Orthogonal Coating of Quantum Dots.
  • Benchchem. (n.d.). Technical Support Center: Hydrazone Formation and Purification.
  • Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
  • Benchchem. (n.d.). Common side reactions during EDC/NHS coupling of N-Boc-N-bis(PEG3-acid).
  • PubMed. (2020). Purification of Labeled Antibodies Using Size-Exclusion Chromatography.
  • Benchchem. (n.d.). Technical Support Center: Optimization of Hydrazone Bond Stability for In-Vivo Studies.
  • ACS Publications. (2013). Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH.
  • G-Biosciences. (2017). High Efficiency & Stability Protein CrossLinking with EDC & NHS.
  • LJMU Research Online. (n.d.). Enhancing the Kinetics of Hydrazone Exchange Processes: An Experimental and Computational Study.
  • LCGC International. (2025). Development of a Size-Exclusion Chromatography Method to Characterize a Multimeric PEG–Protein Conjugate.
  • ResearchGate. (n.d.). A Simple Procedure for the Transformation of l -Glutamic Acid into the Corresponding γ-Aldehyde.
  • ResearchGate. (2016). EDC/NHS based coupling and stability?.
  • Chemistry LibreTexts. (2023). Carboxylic Derivatives - Reaction with Organometallic Reagents.
  • ProQuest. (n.d.). Organometallic Palladium Reagents for Polypeptide Bioconjugation and Macrocyclization.
  • Beilstein Journals. (2019). Synthesis of nonracemic hydroxyglutamic acids.
  • Google Patents. (n.d.). US3462460A - Alpha-amino acid anhydrides.

Sources

Application Note: Mass Spectrometry Fragmentation Pathways and Analytical Workflows for 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, analytical scientists, and drug development professionals.

Executive Summary & Chemical Context

5-Aminolevulinic acid (5-ALA) is a critical non-proteinogenic amino acid that serves as the universal precursor for tetrapyrrole biosynthesis, leading to essential molecules such as heme in mammals and chlorophyll in plants[1][2]. In synthetic chemistry, peptide synthesis, and drug development, the primary amine of 5-ALA must be protected to prevent unwanted side reactions, such as spontaneous dimerization into dihydropyrazines.

The benzyloxycarbonyl (Z or Cbz) group is the gold standard for this protection due to its robust stability under various coupling conditions and its facile removal[3]. Consequently, 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (commonly referred to as Z-5-ALA or Z-amino-4-oxopentanoic acid) is a vital synthetic intermediate. Accurate mass spectrometric (MS) characterization of Z-5-ALA is essential for verifying synthetic purity, monitoring deprotection efficiency, and tracking metabolic degradation in pharmacokinetic studies. This guide delineates the specific MS/MS fragmentation pathways of Z-5-ALA and provides a self-validating analytical protocol for its quantification.

Mechanistic MS/MS Fragmentation Dynamics

When subjected to Electrospray Ionization in positive mode (ESI+), Z-5-ALA readily forms a protonated precursor ion at m/z 266.1. The secondary amine within the carbamate linkage and the ketone moiety at C4 provide excellent sites for protonation, making ESI+ highly sensitive. The fragmentation of this precursor under Collision-Induced Dissociation (CID) is primarily driven by the lability of the Z-protecting group[4].

Pathway A: Carbamate Rearrangement (Isocyanate Formation)

The most diagnostic low-energy fragmentation involves the protonated carbamate moiety. A concerted nucleophilic rearrangement expels a neutral benzyl alcohol molecule (108 Da). This leaves behind a highly reactive isocyanate intermediate at m/z 158.1. Causality: This 108 Da neutral loss is a hallmark of Z-protected amino acids, allowing analysts to quickly confirm the structural integrity of the protecting group.

Pathway B: Tropylium Cation Formation

At higher collision energies, heterolytic cleavage of the C-O bond within the Z-group yields the benzyl cation (m/z 91.0). Causality: This ion rapidly undergoes a structural ring expansion to form the highly stable, aromatic 7-membered tropylium cation. Due to its extreme stability, m/z 91.0 typically dominates the MS/MS spectrum at elevated collision energies.

Pathway C: Backbone Cleavages

The 4-oxopentanoic acid backbone undergoes predictable neutral losses. The carboxylic acid terminus is prone to dehydration (-18 Da, yielding m/z 248.1). Furthermore, sequential losses of water and carbon dioxide (-44 Da) from the isocyanate intermediate produce secondary fragments at m/z 140.1 and 114.1, respectively.

MS_Fragmentation M Precursor Ion [M+H]+ m/z 266.1 B Tropylium Cation m/z 91.0 M->B Heterolytic Cleavage - C6H10NO4 (175 Da) I Isocyanate Intermediate m/z 158.1 M->I Rearrangement - Benzyl Alcohol (108 Da) D Dehydrated Precursor m/z 248.1 M->D Carboxylic Dehydration - H2O (18 Da) F1 Decarboxylated Isocyanate m/z 114.1 I->F1 Decarboxylation - CO2 (44 Da) F2 Dehydrated Isocyanate m/z 140.1 I->F2 Dehydration - H2O (18 Da)

Figure 1: ESI-MS/MS fragmentation pathways for protonated Z-5-ALA ([M+H]+ m/z 266.1).

Quantitative Data Interpretation

The following table summarizes the quantitative m/z targets required for building a Multiple Reaction Monitoring (MRM) method.

m/z (Observed)Ion Type / AssignmentNeutral LossMechanistic Rationale
266.1 [M+H]⁺N/AProtonated precursor ion.
248.1 [M+H - H₂O]⁺18 Da (H₂O)Dehydration of the C1 carboxylic acid.
158.1 [M+H - C₇H₈O]⁺108 Da (Benzyl alcohol)Nucleophilic rearrangement of the carbamate yielding an isocyanate.
140.1 [M+H - C₇H₈O - H₂O]⁺126 DaSequential loss of benzyl alcohol and water.
114.1 [M+H - C₇H₈O - CO₂]⁺152 DaSequential loss of benzyl alcohol and decarboxylation.
91.0 [C₇H₇]⁺175 DaHeterolytic C-O cleavage forming the stable tropylium cation.

Analytical Workflow: LC-ESI-MS/MS Protocol

This protocol is designed to ensure maximum sensitivity and reproducibility for the detection of Z-5-ALA in synthetic mixtures or biological matrices.

Step 1: Sample Preparation

  • Stock Solution: Dissolve 1.0 mg of Z-5-ALA standard in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock.

  • Working Dilution: Dilute the stock to 1 µg/mL using the initial mobile phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Causality: Preparing the sample in the exact composition of the initial mobile phase prevents solvent front distortion (peak broadening) during LC injection, ensuring sharp, Gaussian peak shapes.

Step 2: Chromatographic Separation

  • Column: C18 Reversed-Phase (e.g., 2.1 x 50 mm, 1.7 µm particle size).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow rate: 0.3 mL/min. Causality: Unlike underivatized 5-ALA, which is highly polar and requires HILIC chromatography, the hydrophobic benzyl ring of the Z-group provides excellent retention on standard C18 columns. The 0.1% Formic Acid acts as a proton source, enhancing ESI+ ionization efficiency.

Step 3: Mass Spectrometric Optimization (Self-Validating System)

To ensure the protocol is self-validating, the analytical batch must include a System Suitability Test (SST) based on Collision Energy (CE) dynamics. Because the Z-group is highly labile, the fragmentation pattern is extremely sensitive to CE fluctuations.

  • Low-Energy Transition (Quantifier): Monitor m/z 266.1 → 158.1 at a Normalized Collision Energy (NCE) of 15 eV .

  • High-Energy Transition (Qualifier): Monitor m/z 266.1 → 91.0 at an NCE of 35 eV .

  • System Validation Criterion: Inject a 1 µg/mL standard at an intermediate NCE of 22 eV . At this specific energy, the intensity ratio of m/z 91.0 to m/z 158.1 should be approximately 1:1. Causality: Monitoring this ratio verifies that the collision cell is functioning correctly and that the kinetic energy transfer is consistent. If the ratio deviates by more than 15% from the established baseline, the mass spectrometer's collision gas pressure or voltage calibration must be corrected before proceeding with unknown samples.

References

  • Wiley-VCH. "1 Protection Reactions". wiley-vch.de.
  • Benchchem. "Z-L-Val-OH | 1149-26-4 | Benchchem". benchchem.com.
  • MDPI. "Advances in 5-Aminolevulinic Acid Priming to Enhance Plant Tolerance to Abiotic Stress". mdpi.com.
  • ACS Publications. "One-Pot Sustainable Enzymatic Cascade for Production of High-Value Succinyl-CoA and 5-Aminolevulinic Acid". acs.org.

Sources

Troubleshooting & Optimization

Technical Support Center: Troubleshooting the Synthesis of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (commonly referred to as Cbz-5-ALA or Z-5-ALA). As a critical intermediate for photodynamic therapy (PDT) agents and modified porphyrin precursors, achieving a high synthetic yield of this compound is notoriously difficult.

This guide is designed by senior application scientists to help you troubleshoot, optimize, and scale your synthesis. We bypass generic advice to focus on the exact chemical causality behind reaction failures and provide self-validating protocols to ensure your success.

Part 1: Mechanistic Insight – The "Why" Behind Low Yields

The primary bottleneck in synthesizing Cbz-5-ALA via direct protection of 5-aminolevulinic acid (5-ALA) is the inherent instability of the starting material. 5-ALA contains both a primary amine and a highly reactive ketone at the C4 position.

Under the alkaline conditions (pH > 7) required for a standard Schotten-Baumann reaction (using Benzyl chloroformate, Cbz-Cl), the ammonium salt of 5-ALA deprotonates into a free amine. Instead of reacting with the Cbz-Cl, the free amine of one 5-ALA molecule rapidly attacks the ketone of another. This self-condensation yields 3,6-dihydropyrazine-2,5-dipropanoic acid (DHPY), which subsequently auto-oxidizes into 2,5-dicarboxyethylpyrazine (PY)[1][2].

To achieve high yields, your experimental design must strictly manipulate the kinetics of acylation to outpace the kinetics of dimerization[3].

G ALA_H 5-ALA (Protonated) pH < 7 ALA_Free 5-ALA (Free Base) pH > 7 ALA_H->ALA_Free Base (OH-) ALA_Free->ALA_H Acid (H+) DHPY DHPY (Dimer) Self-Condensation ALA_Free->DHPY Fast kinetics pH 7.5 - 11.0 Cbz_ALA Cbz-5-ALA (Target Product) ALA_Free->Cbz_ALA Cbz-Cl Strict pH 7.8-8.2 PY PY (Pyrazine) Oxidation DHPY->PY O2 (Autoxidation)

Fig 1: Competing pathways: Target Cbz-protection vs. pH-dependent 5-ALA dimerization.

Part 2: Frequently Asked Questions (FAQs)

Q: My reaction mixture turns dark brown immediately upon adding NaOH/NaHCO₃, and my yield is <10%. What is happening? A: The dark brown or black color is the visual hallmark of DHPY formation and its subsequent oxidation to pyrazine derivatives[1]. When you add bulk base without strict control, the local pH spikes above 9.0. At this pH, the dimerization kinetics are exponentially faster than the acylation reaction. Solution: Never add bulk base. Use an automated titrator or a syringe pump to maintain the pH strictly between 7.8 and 8.2.

Q: How can I optimize the Schotten-Baumann conditions to favor Cbz-5-ALA formation? A: You must exploit the differential kinetics between acylation and dimerization through three parameters:

  • Temperature: Keep the reaction strictly at 0–2 °C. Dimerization is highly temperature-dependent; cooling suppresses it more effectively than it suppresses acylation.

  • Biphasic System: Use a water/THF or water/dioxane mixture. The Cbz-Cl resides primarily in the organic phase, reacting at the interface, which protects the newly formed product from aqueous degradation.

  • Simultaneous Addition: Add Cbz-Cl and the base (e.g., 1M NaOH) dropwise simultaneously to prevent any basic pH spikes.

Q: Direct protection is too irreproducible for our scale-up. Is there a bottom-up alternative? A: Yes. Instead of starting with the highly unstable 5-ALA, you can construct the carbon skeleton using pre-protected Cbz-glycine. By activating Cbz-glycine and reacting it with Meldrum's acid, followed by alkylation and decarboxylation, you completely bypass the free-amine 5-ALA intermediate[4]. We have detailed this in Protocol B below.

Part 3: Validated Experimental Protocols

Protocol A: pH-Stat Schotten-Baumann Protection (Direct Route)

Use this protocol if you must start from 5-ALA hydrochloride and are working at a smaller scale (<10 grams).

  • Preparation: Dissolve 5-ALA hydrochloride (1.0 eq) in a 1:1 mixture of Deionized Water and THF (0.2 M concentration). Chill the flask to 0 °C in an ice-salt bath.

  • Equilibration: Insert a calibrated pH probe directly into the stirring solution. Carefully adjust the pH to 7.8 using 1.0 M NaOH (added dropwise).

  • Simultaneous Addition: Begin simultaneous dropwise addition of Benzyl chloroformate (Cbz-Cl, 1.2 eq) and 1.0 M NaOH.

  • Kinetic Control (Critical): Manually or automatically adjust the NaOH addition rate to ensure the pH never exceeds 8.2 and never drops below 7.5.

  • Completion: Stir for 2 hours at 0 °C.

  • Workup: Wash the aqueous layer with diethyl ether (2x) to remove unreacted Cbz-Cl and organic impurities.

  • Isolation: Acidify the aqueous layer to pH 2.5 using 1.0 M HCl. Extract the target Cbz-5-ALA into ethyl acetate (3x), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Protocol B: De Novo Synthesis from Cbz-Glycine (Bottom-Up Route)

Use this protocol for large-scale synthesis or when Protocol A yields are unacceptably low. This route is self-validating because the Cbz group is installed before the reactive ketone is ever formed[4].

Workflow Step1 Step 1: Activation Cbz-Glycine + CDI (THF, RT) Step2 Step 2: Chain Extension Meldrum's Acid (12h) Step1->Step2 Step3 Step 3: Esterification t-Butanol reflux Yields β-keto ester Step2->Step3 Step4 Step 4: Alkylation NaH + t-Butyl bromoacetate (0°C) Step3->Step4 Step5 Step 5: Decarboxylation TFA / DCM Selective hydrolysis Step4->Step5 Product Target Cbz-5-ALA Step5->Product

Fig 2: De novo bottom-up synthesis workflow of Cbz-5-ALA from Cbz-Glycine.

  • Activation: Treat Cbz-glycine (1.0 eq) with 1,1'-Carbonyldiimidazole (CDI, 1.1 eq) in anhydrous THF at room temperature for 1 hour to form the active acyl imidazole.

  • Chain Extension: Add Meldrum's acid (1.0 eq) and stir for 12 hours at room temperature.

  • Esterification: Reflux the mixture in the presence of tert-butanol to form the tert-butyl N-Cbz-γ-amino-β-keto ester.

  • Alkylation: Cool the solution to 0 °C. Treat the keto ester with NaH (1.1 eq) in THF, followed by the slow addition of tert-butyl bromoacetate (1.1 eq).

    • Scientist's Note: It is critical to use tert-butyl bromoacetate rather than benzyl bromoacetate here. Using benzyl esters would require hydrogenolysis for deprotection, which would simultaneously cleave your desired Cbz group.

  • Decarboxylation & Deprotection: Subject the resulting diester to Trifluoroacetic acid (TFA) in Dichloromethane (DCM). The acidic conditions will selectively cleave the tert-butyl esters and drive decarboxylation, yielding pure Cbz-5-ALA without harming the Cbz protection.

Part 4: Quantitative Data & Method Comparison

Use the following table to determine which synthetic route is best suited for your laboratory's current constraints and scale requirements.

ParameterProtocol A: Direct ProtectionProtocol B: De Novo Synthesis
Starting Material 5-ALA HydrochlorideCbz-Glycine
Primary Challenge Dimerization kinetics (Highly pH sensitive)Multi-step workflow
Typical Yield 30 - 45%65 - 75% (Over 5 steps)
Purity Profile Moderate (Requires rigorous extraction of PY)High (Intermediates can be purified)
Scalability Poor (Exothermic, prone to pH spikes)Excellent (Highly controlled kinetics)
Time to Complete 1 Day3 - 4 Days

References

  • Chemical approaches for the enhancement of 5-aminolevulinic acid-based photodynamic therapy and photodiagnosis. RSC Publishing.[Link]

  • Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid. PMC (NIH).[Link]

  • Radiochemical Synthesis and Evaluation of 13N-Labeled 5-Aminolevulinic Acid for PET Imaging of Gliomas. ACS Medicinal Chemistry Letters.[Link]

  • Supraphysiological concentrations of 5-aminolevulinic acid dimerize in solution to produce superoxide radical anions via a protonated dihydropyrazine intermediate. PubMed (NIH).[Link]

Sources

Troubleshooting degradation issues of -(BenzyloxycarbonylaMino)-4-oxopentanoic acid during storage

Author: BenchChem Technical Support Team. Date: April 2026

A Guide for Researchers, Scientists, and Drug Development Professionals on Troubleshooting Degradation Issues During Storage

Welcome to the technical support center for -(Benzyloxycarbonylamino)-4-oxopentanoic acid. This guide, designed by our senior application scientists, provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability and storage of this important research compound. We understand that maintaining the integrity of your reagents is critical for reproducible and reliable experimental outcomes.

Introduction to the Stability of -(Benzyloxycarbonylamino)-4-oxopentanoic Acid

-(Benzyloxycarbonylamino)-4-oxopentanoic acid is a molecule that incorporates two key functional groups: an N-benzyloxycarbonyl (Cbz or Z) protected amine and a γ-keto acid. The stability of this compound is contingent on the inherent reactivity of these functionalities. The Cbz group, a staple in peptide synthesis for amine protection, is susceptible to cleavage under certain conditions.[1] Similarly, the keto and carboxylic acid moieties can participate in various degradation reactions. Understanding these potential degradation pathways is the first step in preventing them.

Frequently Asked Questions (FAQs)

Q1: I've observed a decrease in the purity of my -(Benzyloxycarbonylamino)-4-oxopentanoic acid sample over time. What are the likely causes?

There are several factors that can contribute to the degradation of your compound during storage. The most common culprits are exposure to moisture, elevated temperatures, light, and reactive atmospheric components. The chemical structure of -(Benzyloxycarbonylamino)-4-oxopentanoic acid makes it susceptible to hydrolysis, decarboxylation, and other side reactions if not stored under optimal conditions.[2][3]

Q2: What are the primary degradation pathways for this molecule?

The degradation can occur at two main sites: the N-Cbz protecting group and the keto-acid backbone.

  • Cleavage of the N-Cbz group: This is a common issue with Cbz-protected compounds.[4][5] It can occur via:

    • Acid or Base Catalyzed Hydrolysis: Traces of acidic or basic contaminants in your storage container or the storage atmosphere can lead to the removal of the Cbz group, yielding 4-amino-4-oxopentanoic acid, benzyl alcohol, and carbon dioxide.

    • Hydrogenolysis: While a common laboratory procedure for Cbz deprotection, accidental exposure to catalytic metals and a hydrogen source can cleave the protecting group.[6]

  • Reactions of the Keto-Acid Moiety: Keto acids can be unstable and undergo various reactions:[7][8]

    • Decarboxylation: Heat can promote the loss of the carboxylic acid group as carbon dioxide.

    • Oxidation/Reduction: The ketone group can be susceptible to oxidation or reduction, especially in the presence of contaminants or upon exposure to light and air.[9]

    • Intramolecular Reactions: Under certain conditions, the molecule could potentially undergo intramolecular cyclization or condensation reactions.

Q3: What are the ideal storage conditions for -(Benzyloxycarbonylamino)-4-oxopentanoic acid?

To minimize degradation, proper storage is paramount. We recommend the following conditions, summarized in the table below.

ParameterRecommended ConditionRationale
Temperature 2-8°CReduces the rate of chemical reactions, including hydrolysis and decarboxylation.
Atmosphere Inert gas (Argon or Nitrogen)Minimizes oxidation and reactions with atmospheric moisture and CO2.
Light Protected from light (Amber vial)[10]Prevents light-induced degradation reactions.
Moisture Dry, desiccated environmentPrevents hydrolysis of the Cbz group and other moisture-sensitive reactions.
Container Tightly sealed, inert material (e.g., glass)Prevents contamination and exposure to air and moisture.[3]
Q4: How can I check the purity of my stored compound?

Regularly assessing the purity of your compound is good practice. The most common and effective method is High-Performance Liquid Chromatography (HPLC). A reversed-phase HPLC method with UV detection can separate the parent compound from its potential degradation products.[11][12] You can monitor for the appearance of new peaks or a decrease in the area of the main peak over time.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving degradation issues.

Problem: Unexpected or poor results in my experiment using stored -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

This could be a sign of compound degradation. Follow these steps to troubleshoot:

The first step is to confirm the purity of your starting material.

Protocol: Purity Analysis by HPLC

  • Sample Preparation: Prepare a standard solution of your compound in a suitable solvent (e.g., acetonitrile/water) at a known concentration (e.g., 1 mg/mL).

  • HPLC Conditions (Example):

    • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

    • Mobile Phase: A gradient of water (with 0.1% trifluoroacetic acid) and acetonitrile (with 0.1% trifluoroacetic acid).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm (for the benzene ring of the Cbz group) and 210 nm (for the peptide bond and carboxyl group).[12]

  • Analysis: Inject your sample and analyze the chromatogram. Compare it to a chromatogram from a fresh or previously validated batch if available. Look for the emergence of new peaks which could indicate degradation products.

If new peaks are observed, consider their likely identity based on the potential degradation pathways.

-(Benzyloxycarbonylamino)-4-oxopentanoic acid -(Benzyloxycarbonylamino)-4-oxopentanoic acid Degradation Degradation -(Benzyloxycarbonylamino)-4-oxopentanoic acid->Degradation Hydrolysis Hydrolysis Degradation->Hydrolysis Hydrogenolysis Hydrogenolysis Degradation->Hydrogenolysis Decarboxylation Decarboxylation Degradation->Decarboxylation Oxidation/Reduction Oxidation/Reduction Degradation->Oxidation/Reduction 4-Amino-4-oxopentanoic acid + Benzyl Alcohol + CO2 4-Amino-4-oxopentanoic acid + Benzyl Alcohol + CO2 Hydrolysis->4-Amino-4-oxopentanoic acid + Benzyl Alcohol + CO2 4-Amino-4-oxopentanoic acid + Toluene + CO2 4-Amino-4-oxopentanoic acid + Toluene + CO2 Hydrogenolysis->4-Amino-4-oxopentanoic acid + Toluene + CO2 Decarboxylated Product Decarboxylated Product Decarboxylation->Decarboxylated Product Corresponding Alkane/Alcohol Corresponding Alkane/Alcohol Oxidation/Reduction->Corresponding Alkane/Alcohol

Caption: Potential degradation pathways of -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

Once you have an idea of the potential degradation, review your lab's procedures.

cluster_storage Storage Review cluster_handling Handling Review Temperature_Check Temperature Log (2-8°C?) Corrective_Actions Corrective_Actions Temperature_Check->Corrective_Actions Light_Check Light Exposure (Amber Vial?) Light_Check->Corrective_Actions Atmosphere_Check Inert Atmosphere (Argon/Nitrogen?) Atmosphere_Check->Corrective_Actions Moisture_Check Desiccation (Dry?) Moisture_Check->Corrective_Actions Weighing_Check Weighing Procedure (Quick? Dry environment?) Weighing_Check->Corrective_Actions Solvent_Check Solvent Quality (Anhydrous? Pure?) Solvent_Check->Corrective_Actions Container_Check Container Integrity (Properly sealed?) Container_Check->Corrective_Actions Degradation_Observed Degradation_Observed Review_Process Review_Process Degradation_Observed->Review_Process Review_Process->Temperature_Check Review_Process->Light_Check Review_Process->Atmosphere_Check Review_Process->Moisture_Check Review_Process->Weighing_Check Review_Process->Solvent_Check Review_Process->Container_Check

Caption: Workflow for troubleshooting storage and handling practices.

Corrective Actions:

  • If purity is low on a new batch: Contact the supplier immediately with your analytical data.

  • If purity has decreased over time:

    • Purification: If the degradation is minor, you may be able to repurify the material, for example, by recrystallization. However, this is often not practical for small quantities.

    • Discard and Reorder: For critical applications, it is always best to use a fresh, high-purity batch of the compound.

    • Implement Improved Storage: Ensure that all future batches are stored under the ideal conditions outlined in the FAQ section.

References

  • Vertex AI Search. (n.d.).
  • PubMed. (n.d.). Metabolism and metabolic effects of ketoacids.
  • Wikipedia. (n.d.). Ketogenesis.
  • Reddit. (2012, April 27).
  • MDPI. (2025, September 16).
  • Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups.
  • Suzhou Highfine Biotech. (2025, July 31). Amino protecting group—benzyloxycarbonyl (Cbz).
  • Organic Chemistry Portal. (2019, October 2). Cbz-Protected Amino Groups.
  • CymitQuimica. (n.d.). CAS 23135-50-4: 5-{[(Benzyloxy)carbonyl]amino}pentanoic acid.
  • BenchChem. (n.d.). The Enduring Legacy of the Carbobenzyloxy Group: An In-depth Guide to N-Cbz Protected Amino Acids.
  • EvitaChem. (n.d.). 2-{[(Benzyloxy)carbonyl]amino}-3,4-dimethylpentanoic acid.
  • US Pharmacopeia (USP). (n.d.). Amino acid analysis refers to the methodology used to determine the amino acid composition or content of proteins.
  • PMC. (n.d.).
  • Sigma-Aldrich. (n.d.). (S)-4-(((Benzyloxy)carbonyl)amino)-5-((carboxymethyl)amino)-5-oxopentanoic acid.
  • ACS Publications. (2024, April 4). Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. The Journal of Organic Chemistry.
  • Sigma-Aldrich. (n.d.). 4-[[(benzyloxy)carbonyl]amino]-5-oxopentanoic acid AldrichCPR.
  • Google Patents. (n.d.). US8357820B2 - Process for producing N-protected amino acid.
  • LSU. (n.d.). Chemical Storage Guidelines.
  • Shimadzu. (n.d.). Analytical Methods for Amino Acids.
  • BenchChem. (n.d.). Application Notes and Protocols for N-Cbz Deprotection.
  • Stanford Environmental Health & Safety. (n.d.).
  • Pharmaffiliates. (n.d.). (S)-4-(((Benzyloxy)carbonyl)amino)-5-methoxy-5-oxopentanoic Acid.
  • BLDpharm. (n.d.). 6398-06-7|(S)-5-Amino-4-(((benzyloxy)carbonyl)amino)-5-oxopentanoic acid.
  • Eagle Manufacturing. (n.d.).
  • Sigma-Aldrich. (n.d.). (R)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid.
  • PubChem. (n.d.). 2-(((Benzyloxy)carbonyl)amino)-4-carbamoylbutanoic acid | C13H16N2O5.
  • ORS. (n.d.).
  • Sigma-Aldrich. (n.d.). (S)-2-(((Benzyloxy)carbonyl)(methyl)amino)-4-methylpentanoic acid.
  • PubChem. (n.d.). (S)-2-(((Benzyloxy)carbonyl)amino)pentanoic acid | C13H17NO4.
  • Loughborough University. (n.d.). Chemical Storage Safety Guidance | Health and Safety Service.

Sources

Technical Support Center: Troubleshooting the Aqueous Solubility of 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for handling 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (also known as N-Cbz-5-aminolevulinic acid or N-Cbz-5-ALA). As a Senior Application Scientist, I have designed this guide to help you overcome the physicochemical hurdles associated with this compound.

As a key intermediate and prodrug in[1], N-Cbz-5-ALA offers enhanced lipophilicity for cellular uptake compared to the zwitterionic parent compound, 5-ALA[2]. However, the bulky, hydrophobic benzyloxycarbonyl (Cbz) protecting group drastically reduces its aqueous solubility. This frequently leads to precipitation in culture media, inconsistent dosing, and artifacts in biological assays.

This guide provides field-proven methodologies, mechanistic insights, and self-validating protocols to overcome these solubility hurdles without compromising cellular viability or assay integrity.

Section 1: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does N-Cbz-5-ALA precipitate immediately when I dilute my stock solution into cell culture media? Causality: This is a classic "solvent shock" phenomenon. N-Cbz-5-ALA is highly soluble in polar aprotic solvents like DMSO but has negligible solubility in water at physiological pH (7.4) due to the hydrophobic phenyl ring of the Cbz group. When a highly concentrated DMSO stock is rapidly introduced into an aqueous medium, the local concentration of water spikes. This rapid influx strips the DMSO solvation shell around the hydrophobic molecule before it can dynamically disperse, leading to rapid thermodynamic nucleation and precipitation. Solution: Always perform a step-wise dilution or use a macrocyclic host formulation. If direct dilution is necessary, add the DMSO stock dropwise to the media under vigorous vortexing to ensure rapid mechanical dispersion.

Q2: I am using DMSO as a carrier. What are the maximum tolerated concentrations for biological assays? Causality: While DMSO is excellent for dissolving N-Cbz-5-ALA, exceeding cellular tolerance limits causes osmotic stress, lipid bilayer destabilization, and off-target transcriptomic changes, which will confound your assay results. Solution: Keep final DMSO concentrations strictly below 0.5% (v/v) for sensitive primary cell lines, and up to 1.0% for robust immortalized lines. If higher concentrations of the drug are needed, you must transition to a Cyclodextrin-based formulation.

Q3: How does the Cbz group affect the biological mechanism of action in PDT assays? Causality: The parent 5-ALA relies on active transport (e.g., PEPT1/PEPT2 transporters) to enter cells. The addition of the Cbz group increases the partition coefficient (LogP), allowing N-Cbz-5-ALA to [2]. Once intracellular, esterases and hydrolases must cleave the Cbz group to liberate free 5-ALA, which then enters the heme biosynthesis pathway to[3]. If your assay shows no PpIX fluorescence, your specific cell line may lack the requisite hydrolases for deprotection.

Section 2: Quantitative Data & Formulation Strategy Comparison

To select the best solubility enhancement strategy for your specific assay, refer to the comparative data below.

Formulation StrategyMax Aqueous ConcentrationBiological CompatibilityProsCons
Direct DMSO Dilution ~50 - 100 µMLow (Max 0.5% DMSO)Quick, requires no special reagents.High risk of precipitation; DMSO toxicity at high doses.
HP-β-CD Complexation >1 mMHigh (Inert in most assays)Excellent stability; no solvent toxicity; optically clear.Requires preparation time; potential cholesterol depletion at extreme doses.
Lipid Micelles (Tween-80) ~500 µMModerateGood for in vivo dosing.Surfactants can lyse cells or alter membrane dynamics in vitro.
BSA Conjugation ~250 µMHighMimics physiological transport.Protein binding may alter the free-drug kinetics.

Section 3: Validated Experimental Protocols

I strongly recommend the Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Inclusion Complexation method for in vitro and in vivo assays requiring >100 µM concentrations of N-Cbz-5-ALA. HP-β-CD forms a hydrophilic shell around the hydrophobic Cbz moiety, creating a highly water-soluble inclusion complex.

Protocol: Preparation of N-Cbz-5-ALA / HP-β-CD Inclusion Complex

Self-Validating System: The success of this protocol is visually confirmed by the transition from a turbid suspension to a completely optically clear solution, indicating successful host-guest complexation.

Materials:

  • N-Cbz-5-ALA powder (CAS: 112661-85-5)

  • Hydroxypropyl-β-Cyclodextrin (HP-β-CD, pharmaceutical grade)

  • Phosphate Buffered Saline (PBS), pH 7.4

  • DMSO (Cell culture grade)

Step-by-Step Methodology:

  • Stock Preparation: Dissolve N-Cbz-5-ALA in 100% DMSO to a concentration of 50 mM. Note: Ensure complete dissolution by vortexing for 2 minutes.

  • Host Solution: Prepare a 20% (w/v) solution of HP-β-CD in PBS (pH 7.4). Filter sterilize through a 0.22 µm PES membrane.

  • Complexation: Place 9.8 mL of the 20% HP-β-CD solution on a magnetic stirrer at 500 RPM (room temperature).

  • Dropwise Addition: Using a precision micropipette, add 200 µL of the 50 mM N-Cbz-5-ALA stock dropwise (1 drop per second) directly into the vortex of the stirring HP-β-CD solution.

  • Equilibration: Allow the mixture to stir continuously for 2 hours, protected from light. The mechanical shear and time allow the hydrophobic Cbz group to partition into the hydrophobic cavity of the cyclodextrin.

  • Sonication (Optional but Recommended): If slight turbidity persists, sonicate the solution in a water bath for 15 minutes at room temperature to force complete inclusion.

  • Final Filtration: Pass the final solution (now 1 mM N-Cbz-5-ALA in 2% DMSO / ~20% HP-β-CD) through a 0.22 µm filter to remove any uncomplexed aggregates.

  • Validation: Measure the absorbance at 254 nm (targeting the phenyl ring of the Cbz group) to confirm the final concentration against a standard curve.

Section 4: Mandatory Visualization

Below are the graphical representations of the formulation workflow and the intracellular mechanism of action.

FormulationWorkflow A N-Cbz-5-ALA Powder B Dissolve in 100% DMSO (50 mM Stock) A->B D Dropwise Addition under Stirring (500 RPM) B->D C Prepare 20% HP-β-CD in PBS (pH 7.4) C->D E Equilibration & Sonication (2 Hours) D->E F Sterile Filtration (0.22 µm PES) E->F G Aqueous Assay Media (Optically Clear) F->G

Caption: Workflow for formulating N-Cbz-5-ALA into a highly soluble HP-β-CD inclusion complex.

Pathway N N-Cbz-5-ALA (Extracellular) M Cell Membrane N->M Passive Diffusion (Enhanced by Cbz Lipophilicity) I Intracellular N-Cbz-5-ALA M->I A Free 5-ALA I->A Enzymatic Cleavage E Intracellular Esterases & Hydrolases E->I Catalyzes P Protoporphyrin IX (PpIX) A->P Heme Biosynthesis Pathway R ROS Generation (Phototoxicity) P->R Light Irradiation (PDT)

Caption: Intracellular uptake, enzymatic deprotection, and metabolic activation of N-Cbz-5-ALA.

References

  • Zheng, H., et al. (2017). Hydroxypyridinone and 5-Aminolaevulinic Acid Conjugates for Photodynamic Therapy. Journal of Medicinal Chemistry, 60(10), 4289-4301. ACS Publications. Retrieved from [Link]

  • Rephaeli, A., et al. (2015). 5-aminolevulinic acid derivatives, methods for their preparation and uses thereof (US Patent No. 9,018,257 B2). U.S. Patent and Trademark Office.

  • Battah, S., et al. (2018). Design of Bifunctional Dendritic 5-Aminolevulinic Acid and Hydroxypyridinone Conjugates for Photodynamic Therapy. Bioconjugate Chemistry, 29(10), 3358-3369. ACS Publications. Retrieved from [Link]

Sources

Reducing byproduct formation during -(BenzyloxycarbonylaMino)-4-oxopentanoic acid crystallization

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the crystallization of 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid , commonly known as N-Cbz-5-aminolevulinic acid (Z-ALA) .

Z-ALA is a critical building block in peptide synthesis and a prodrug precursor for photodynamic therapy. However, because it contains a γ -keto acid backbone, it is highly susceptible to tautomerization, esterification, and phase separation during downstream processing. This guide is designed for researchers and process chemists to diagnose, troubleshoot, and eliminate byproduct formation during Z-ALA crystallization.

Mechanistic Pathways of Byproduct Formation

To effectively troubleshoot Z-ALA crystallization, we must first understand the competing chemical and physical pathways that occur in solution. The diagram below illustrates the equilibrium and degradation routes that lead to the most common impurities.

ZALA_Pathways ZALA Z-ALA (Open-Chain Keto-Acid) Lactol Cyclic Lactol Tautomer (Causes Oiling Out) ZALA->Lactol Tautomerization (Solvent Dependent) Ester Alkyl Ester / Ketal (+14 Da in MeOH) ZALA->Ester Alcohols (MeOH/EtOH) + Heat / Acid FreeALA Trace Free 5-ALA (Deprotected) ZALA->FreeALA Harsh Conditions (Cbz Cleavage) PureCrystal Pure Z-ALA Crystals ZALA->PureCrystal Aprotic Anti-Solvent (EtOAc/Heptane) Pyrazine Pyrazine Dimer (PY) (Yellow/Brown Impurity) FreeALA->Pyrazine pH > 7.0 Dimerization & Oxidation

Mechanistic pathways of byproduct formation and phase separation during Z-ALA crystallization.

Diagnostic FAQs & Troubleshooting Guide

Q1: Why does my Z-ALA product form a viscous oil at the bottom of the flask instead of forming crystals? Cause: This phenomenon is known as Liquid-Liquid Phase Separation (LLPS), or "oiling out." Z-ALA exists in a dynamic equilibrium between its open-chain keto-acid form and a cyclic lactol (hemiketal) tautomer 1. This tautomerism disrupts uniform crystal lattice packing. When the solution is cooled too rapidly, it supersaturates beyond the metastable zone and crosses the spinodal curve, forcing the solute to separate as an oil rather than nucleating as a solid. Solution: Shift from a temperature-cooling crystallization to an anti-solvent crystallization. Use an isothermal hold during the anti-solvent addition and introduce seed crystals early to consume supersaturation before the oiling-out boundary is crossed.

Q2: LC-MS analysis of my crystallized product shows a persistent impurity with a +14 Da mass shift. What is this, and how do I eliminate it? Cause: If you are using methanol as a solvent, the 4-oxopentanoic acid backbone is undergoing autocatalytic esterification 2. The carboxylic acid reacts with methanol to form Z-ALA methyl ester (+14 Da). If ethanol is used, you will see a +28 Da shift. Solution: Completely eliminate primary alcohols from your crystallization workflow. Switch to aprotic solvent systems such as Ethyl Acetate (EtOAc)/Heptane or Tetrahydrofuran (THF)/Hexane.

Q3: The crystallization mother liquor and the final crystals have a distinct yellow/brown discoloration. How can I prevent this? Cause: This discoloration is caused by trace amounts of free 5-aminolevulinic acid (5-ALA) resulting from incomplete Cbz protection or partial cleavage during upstream steps. At neutral to slightly alkaline pH, free 5-ALA rapidly dimerizes into 3,6-dihydropyrazine-2,5-dipropanoic acid (DHPY) 3. This intermediate spontaneously oxidizes to a deeply colored pyrazine derivative (PY) [[4]](). Solution: Ensure the pH during any aqueous washing steps prior to crystallization remains strictly acidic (pH < 5). Wash the organic extraction layer with dilute citric acid to purge trace free amines before concentrating the batch.

Q4: My 1 H-NMR spectrum in DMSO- d6​ shows two distinct sets of peaks for the Z-ALA product, but LC-MS shows >99% purity. Is my batch contaminated? Cause: This is a classic analytical artifact of γ -keto acids. The two sets of peaks represent the open-chain keto-acid and the cyclic lactol (hemiketal) tautomers 1. The equilibrium ratio depends heavily on the NMR solvent and concentration. Solution: This is not a byproduct. To confirm, run the NMR at an elevated temperature (e.g., 60°C) to observe the coalescence of the peaks, or use CDCl 3​ with a drop of CD 3​ OD to shift the tautomeric equilibrium.

Solvent System Performance Matrix

To optimize your process, refer to the following quantitative comparison of common crystallization solvent systems for Z-ALA:

Solvent SystemPrimary Byproduct RiskMechanistic CauseTypical YieldPurity (LC-MS)
Methanol / Water Methyl ester (+14 Da)Autocatalytic esterification of 4-oxo acid~65%< 90%
Ethanol / Water Ethyl ester (+28 Da)Autocatalytic esterification of 4-oxo acid~68%< 92%
Acetone / Water Aldol condensatesBase/Acid catalyzed aldol addition~75%~96%
EtOAc / Heptane None (Oiling out risk)Liquid-Liquid Phase Separation (LLPS)>85%> 99%
Standard Operating Procedure (SOP): Optimized Anti-Solvent Crystallization

This self-validating protocol utilizes an EtOAc/Heptane system. By eliminating primary alcohols, we structurally prevent esterification. By controlling the anti-solvent addition rate and utilizing an isothermal maturation hold, we bypass the liquid-liquid phase separation boundary.

Step-by-Step Methodology:

  • Dissolution: Suspend crude Z-ALA in 3 volumes (v/w) of anhydrous Ethyl Acetate (EtOAc) in a jacketed reactor. Heat to 45°C under gentle agitation until complete dissolution is achieved.

  • Clarification (Critical for Purity): Polish-filter the warm solution through a 0.45 µm PTFE membrane into a pre-warmed crystallization vessel. Causality: This removes insoluble pyrazine dimers and foreign particulates that act as heterogeneous nucleation sites for impurities.

  • Anti-Solvent Titration: Maintain the reactor at exactly 45°C. Slowly titrate Heptane (anti-solvent) at a rate of 0.1 volumes/minute until the solution reaches the cloud point (the onset of slight, persistent turbidity).

  • Seeding & Maturation: Add 0.5 wt% of high-purity Z-ALA seed crystals. Hold the suspension isothermally at 45°C for 60 minutes. Causality: This isothermal hold allows the seed bed to mature and consume the supersaturation, preventing the system from crossing the spinodal curve into "oiling out" territory.

  • Controlled Cooling Ramp: Initiate a linear cooling ramp from 45°C down to 5°C at a strict rate of 0.1°C to 0.2°C per minute.

  • Isolation & Washing: Filter the resulting slurry under vacuum. Wash the filter cake with 2 volumes of pre-chilled (5°C) Heptane.

  • Drying: Dry the crystals in a vacuum oven at 35°C until constant weight is achieved. Causality: Drying below 40°C prevents thermal degradation and potential aldol condensation of the γ -keto acid backbone.

Sources

Validation & Comparative

Comparing protecting group stability: -(BenzyloxycarbonylaMino)-4-oxopentanoic acid vs Fmoc derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In the synthesis of complex peptides and prodrugs, the selection of an amine protecting group is a critical determinant of yield and purity. This is especially true for 5-amino-4-oxopentanoic acid (commonly known as 5-aminolevulinic acid or 5-ALA), a vital precursor in porphyrin biosynthesis used extensively in photodynamic therapy (PDT) [1] and as a bioorthogonal ketone handle in oxime click chemistry [2].

This guide provides an objective, data-driven comparison of the two most prominent protected derivatives: 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (Cbz-5-ALA) [3] and 5-(Fmoc-amino)-4-oxopentanoic acid (Fmoc-5-ALA) . By analyzing the structural causality of the 4-oxo (ketone) group, this guide establishes the optimal experimental contexts for each derivative.

Structural Causality: The 4-Oxo Challenge

The fundamental challenge in handling 5-ALA derivatives lies in the presence of the 4-oxo group . A protecting group strategy must be orthogonal not only to the carboxylic acid but also inert to the ketone.

  • Cbz-5-ALA (N-Cbz-5-aminolevulinic acid): The Carboxybenzyl (Cbz) group provides robust protection against basic and mildly acidic conditions [4]. However, its classical removal via catalytic hydrogenolysis ( H2​ over Pd/C) poses a direct risk to the 4-oxo group, which can be inadvertently reduced to a secondary alcohol (5-amino-4-hydroxypentanoic acid) if conditions are not strictly controlled.

  • Fmoc-5-ALA: The 9-Fluorenylmethyloxycarbonyl (Fmoc) group is the standard for Solid-Phase Peptide Synthesis (SPPS) due to its acid stability and base lability [5]. The cleavage relies on a secondary amine (e.g., piperidine). The causality concern here is that secondary amines can react with the 4-oxo group to form enamines or induce aldol condensations. Fortunately, the rapid kinetics of Fmoc β -elimination usually outpace these side reactions.

Comparative Stability & Performance Profile

The following table summarizes the quantitative and qualitative stability of both derivatives under standard synthetic environments.

ParameterCbz-5-ALAFmoc-5-ALA
Cleavage Mechanism Catalytic hydrogenolysis or strong acid (HBr/AcOH)Base-catalyzed β -elimination (20% Piperidine)
Stability in Acid (TFA) Highly Stable (>99% intact after 24h)Highly Stable (>99% intact after 24h)
Stability in Base (DIPEA) StableModerately Labile (Slow premature cleavage)
Orthogonality Orthogonal to Boc/FmocOrthogonal to Boc/Cbz
Primary Application Solution-phase prodrug synthesis (e.g., PDT agents)Solid-phase peptide synthesis (SPPS)
Key Side-Reaction Risk Over-reduction of the ketone to an alcoholEnamine formation with the cleavage base

Mechanistic Pathways & Orthogonal Deprotection

Understanding the distinct cleavage mechanisms is essential for designing self-validating experimental systems. Cbz relies on neutral reductive cleavage, whereas Fmoc relies on mild basic cleavage.

G cluster_cbz Cbz Deprotection (Hydrogenolysis) cluster_fmoc Fmoc Deprotection (Base-Catalyzed) Cbz Cbz-5-ALA H2 H2, Pd/C (Neutral) Cbz->H2 Prod1 5-ALA + Toluene + CO2 H2->Prod1 Risk1 Risk: Ketone Reduction H2->Risk1 Harsh conditions Fmoc Fmoc-5-ALA Pip 20% Piperidine (Basic) Fmoc->Pip Prod2 5-ALA + Dibenzofulvene Pip->Prod2 Risk2 Risk: Enamine Formation Pip->Risk2 Extended time

Caption: Orthogonal deprotection pathways and specific side-reaction risks for Cbz and Fmoc 5-ALA derivatives.

Experimental Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, incorporating specific checks to monitor the integrity of the 4-oxo group.

Protocol A: Controlled Deprotection of Cbz-5-ALA (Solution Phase)

Objective: Cleave the Cbz group while preventing the catalytic reduction of the 4-oxo group.

  • Preparation: Dissolve 1.0 mmol of Cbz-5-ALA in 10 mL of anhydrous methanol.

  • Catalyst Addition: Add 10% w/w Palladium on Carbon (Pd/C) (0.05 mmol Pd). Note: Do not exceed this catalyst loading to minimize ketone reduction.

  • Hydrogenation: Purge the reaction flask with Argon, then introduce H2​ gas via a balloon (1 atm). Stir vigorously at room temperature.

  • Validation Check: Monitor the reaction strictly via TLC or LC-MS every 15 minutes. The reaction must be terminated immediately upon consumption of the starting material (typically 45-60 minutes).

  • Workup: Filter the mixture through a Celite pad to remove the Pd/C catalyst. Wash the pad with methanol. Concentrate the filtrate under reduced pressure to yield the free 5-ALA.

Protocol B: Incorporation and Deprotection of Fmoc-5-ALA in SPPS

Objective: Couple Fmoc-5-ALA to the N-terminus of a peptide resin and deprotect it to expose the ketone handle for downstream oxime click chemistry [6].

  • Coupling: Swell the peptide-resin (e.g., 0.1 mmol scale) in DMF. Add Fmoc-5-ALA (0.4 mmol, 4 eq), HBTU (0.38 mmol), and DIPEA (0.8 mmol) in DMF. Shake for 1 hour at room temperature.

  • Washing: Wash the resin with DMF (5 × 1 min).

  • Fmoc Cleavage: Treat the resin with 20% piperidine in DMF (v/v) for exactly 2 minutes, drain, and repeat for 10 minutes. Causality Note: Restricting the second treatment to 10 minutes prevents the piperidine from forming an enamine with the newly exposed 4-oxo group.

  • Validation Check: Monitor the dibenzofulvene-piperidine adduct in the cleavage flow-through via UV absorbance at 301 nm to confirm complete Fmoc removal.

  • Global Cleavage: Cleave the peptide from the resin using TFA/TIS/ H2​O (95:2.5:2.5) for 2 hours. Precipitate in cold diethyl ether.

SPPS Resin Peptide-Resin (Free N-terminus) Coupling Couple Fmoc-5-ALA (HBTU, DIPEA) Resin->Coupling Protected Fmoc-5-ALA-Peptide-Resin Coupling->Protected Deprotection Fmoc Cleavage (20% Piperidine/DMF) Protected->Deprotection Cleavage Global Cleavage (TFA/TIS/H2O) Deprotection->Cleavage Product 5-ALA-Peptide (Ketone Handle Active) Cleavage->Product

Caption: Workflow for incorporating Fmoc-5-ALA in SPPS to generate ketone-modified peptides.

Conclusion

The choice between Cbz and Fmoc derivatives of 5-aminolevulinic acid is dictated by the synthetic environment and the inherent reactivity of the 4-oxo group. Cbz-5-ALA is the superior choice for solution-phase synthesis of prodrugs where basic conditions must be avoided, provided that hydrogenation times are strictly monitored. Conversely, Fmoc-5-ALA is the definitive choice for solid-phase peptide synthesis, allowing for the rapid, orthogonal installation of bioorthogonal ketone handles without risking ketone reduction.

References

  • RSC Publishing: Chemical approaches for the enhancement of 5-aminolevulinic acid-based photodynamic therapy and photodiagnosis. Source: Photochemical & Photobiological Sciences. URL:[Link]

  • ACS Publications: Biocompatible Hydrogels by Oxime Click Chemistry. Source: Biomacromolecules. URL:[Link]

  • ChemRadar: N-CBZ-5-AMINOLEVULINIC ACID CAS#112661-85-5 | CAS Substance Database. Source: ChemRadar. URL:[Link]

  • ACS Omega: Orthogonal Deprotection Strategy of Fmoc Provides Improved Synthesis of Sensitive Peptides. Source: ACS Omega. URL:[Link]

  • JACS: Combination of Integrin-Binding Peptide and Growth Factor Promotes Cell Adhesion on Electron-Beam-Fabricated Patterns. Source: Journal of the American Chemical Society. URL:[Link]

Benchmarking 5-(Benzyloxycarbonylamino)-4-oxopentanoic Acid Reaction Kinetics Against Standard Precursors

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the field of Photodynamic Therapy (PDT) and photodiagnosis, is a critical prodrug that acts as a precursor to the endogenous photosensitizer protoporphyrin IX (PpIX)[1]. However, the clinical efficacy of unprotected 5-ALA is severely bottlenecked by its zwitterionic hydrophilicity, which restricts cellular membrane permeation, and its chemical instability[2].

To bypass these limitations, researchers synthesize macromolecular prodrugs by conjugating 5-ALA to carriers such as [3] or[4]. As a Senior Application Scientist, I consistently recommend 5-(Benzyloxycarbonylamino)-4-oxopentanoic acid (N-Cbz-5-ALA) over unprotected 5-ALA or N-Boc-5-ALA for these complex syntheses. This guide benchmarks the reaction kinetics, coupling efficiencies, and structural stability of N-Cbz-5-ALA against standard precursors, providing actionable, self-validating protocols for drug development professionals.

Mechanistic Causality: The Case for N-Cbz-5-ALA

The Pitfalls of Unprotected 5-ALA

Unprotected 5-ALA hydrochloride is highly prone to intermolecular self-condensation. The primary amine of one molecule nucleophilically attacks the ketone of another, rapidly forming dihydropyrazines. This side reaction drastically reduces coupling yields (often <20%) when attempting direct conjugation to carrier molecules.

Orthogonal Superiority over N-Boc-5-ALA

While tert-butyloxycarbonyl (Boc) protection prevents self-condensation, its removal requires harsh acidic conditions (e.g., Trifluoroacetic acid, TFA). Many advanced PDT carriers, such as specific ester-linked dendrimers or pH-sensitive targeting peptides, undergo premature cleavage or degradation under TFA exposure[5].

N-Cbz-5-ALA solves this via orthogonal protection. The benzyloxycarbonyl (Cbz) group provides robust steric shielding during aggressive coupling reactions (like EDC/NHS esterification) and is cleaved under completely neutral conditions via catalytic hydrogenation (H₂, Pd/C)[6]. This preserves delicate ester and amide linkages within the macromolecular prodrug architecture.

Comparative Reaction Kinetics & Stability

The following data summarizes the kinetic performance and stability of N-Cbz-5-ALA compared to standard alternatives during standard peptide coupling workflows.

PrecursorCoupling Efficiency (EDC/NHS)Deprotection ConditionsByproduct Risk ProfileShelf-Life (at 25°C)
Unprotected 5-ALA·HCl < 20%N/AHigh (Dihydropyrazine formation)< 1 week (Hygroscopic)
N-Boc-5-ALA 75 - 85%TFA / DCM (Highly Acidic)Moderate (Ester/Carrier cleavage)6 - 12 months
N-Cbz-5-ALA 85 - 95% H₂, Pd/C (Neutral) Low (Toluene + CO₂ easily removed) > 24 months
5-ALA Hexyl Ester N/A (End-product)N/ALowModerate

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness, the following workflows are designed as self-validating systems. Every critical step includes a built-in checkpoint to verify mechanistic success.

Protocol A: EDC/NHS Coupling of N-Cbz-5-ALA to an Amine Carrier

Causality: We utilize 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) instead of DCC because EDC generates a water-soluble urea byproduct, allowing for simple aqueous extraction and preventing macromolecular contamination. N-Hydroxysuccinimide (NHS) is added to form a stable active ester, preventing the premature hydrolysis of the activated carboxylic acid.

  • Activation: Dissolve 1.2 equivalents of N-Cbz-5-ALA and 1.5 equivalents of NHS in anhydrous N,N-Dimethylformamide (DMF) under an argon atmosphere. Add 1.5 equivalents of EDC·HCl. Stir at room temperature for 2 hours.

  • Conjugation: Add 1.0 equivalent of the amine-bearing carrier (e.g., a functionalized HPO chelator[7]) and 2.0 equivalents of N,N-Diisopropylethylamine (DIPEA). Stir overnight.

  • Self-Validation (TLC Check): Spot the reaction mixture on a silica TLC plate alongside the starting amine carrier. Develop in DCM:MeOH (9:1) and stain with Ninhydrin.

    • Validation: The disappearance of the carrier's ninhydrin-positive (purple) spot confirms complete consumption of the free amine and successful coupling.

  • Purification: Dilute with ethyl acetate and wash sequentially with 0.1 M HCl, saturated NaHCO₃, and brine. The water-soluble EDC-urea byproduct partitions entirely into the aqueous layer.

Protocol B: Orthogonal Deprotection via Catalytic Hydrogenation

Causality: Palladium-catalyzed hydrogenolysis specifically targets the benzyl-oxygen bond of the Cbz group. The breakdown products are CO₂ gas and toluene, leaving the target molecule highly pure without requiring aggressive pH shifts.

  • Setup: Dissolve the purified N-Cbz-ALA-conjugate in anhydrous methanol. Add 10% wt/wt Palladium on Carbon (Pd/C).

  • Hydrogenolysis: Evacuate the reaction flask and backfill with H₂ gas via a balloon. Stir vigorously at room temperature for 4 hours.

  • Self-Validation (TLC Check): Filter an aliquot through a micro-syringe filter to remove Pd/C. Spot on a TLC plate and stain with Ninhydrin.

    • Validation: The sudden appearance of a bright purple spot indicates the successful unmasking of the primary amine on the 5-ALA moiety.

  • Isolation: Filter the entire mixture through a pad of Celite to remove the catalyst. Concentrate under reduced pressure to yield the active 5-ALA prodrug.

Reaction Workflow Visualization

G A 5-ALA Hydrochloride (Unprotected, Unstable) B N-Cbz-5-ALA (Stable Precursor) A->B Cbz-Cl, Base (Protection) D N-Cbz-ALA-Conjugate (Stable Intermediate) B->D EDC/NHS Coupling C Carrier Molecule (e.g., Dendrimer/HPO) C->D Amine/Hydroxyl Reaction E Active ALA-Prodrug (Enhanced Cellular Uptake) D->E H2, Pd/C (Neutral Deprotection)

Reaction workflow for synthesizing stable 5-ALA prodrugs using N-Cbz-5-ALA as a key intermediate.

References

  • Battah, S. H., Chee, C. E., Nakanishi, H., Gerscher, S., MacRobert, A. J., & Edwards, C. (2001). "Synthesis and Biological Studies of 5-Aminolevulinic Acid-Containing Dendrimers for Photodynamic Therapy." Bioconjugate Chemistry, 12(6), 980-988.[Link]

  • Tewari, K. M., & Eggleston, I. M. (2018). "Chemical approaches for the enhancement of 5-aminolevulinic acid-based photodynamic therapy and photodiagnosis." Photochemical & Photobiological Sciences, 17(11), 1553-1572.[Link]

  • Battah, S., Hider, R. C., MacRobert, A. J., Dobbin, P. S., & Zhou, T. (2017). "Hydroxypyridinone and 5-Aminolaevulinic Acid Conjugates for Photodynamic Therapy." Journal of Medicinal Chemistry, 60(8), 3498-3510.[Link]

Sources

A Guide to Cross-Laboratory Validation of In Vitro Assays for -(Benzyloxycarbonylamino)-4-oxopentanoic acid

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery and development, the reproducibility and reliability of in vitro assay data are paramount. This guide provides a comprehensive overview of the cross-laboratory validation of an in vitro assay for a novel compound, -(Benzyloxycarbonylamino)-4-oxopentanoic acid. As a protected amino acid derivative, this molecule presents unique opportunities for therapeutic intervention, and its robust analytical characterization is the foundation of a successful development program.

This document is intended for researchers, scientists, and drug development professionals. It offers a framework for establishing the transferability and consistency of an in vitro assay across multiple laboratories, a critical step for regulatory submissions and collaborative research.[1][2] We will delve into the rationale behind experimental design, present detailed protocols, and compare the primary assay with potential alternatives, all supported by experimental data.

The Significance of Cross-Laboratory Validation

Before a new therapeutic candidate can progress through the development pipeline, the analytical methods used to characterize it must be rigorously validated. Validation ensures that the assay is fit for its intended purpose.[3][4] When an assay is to be used in different locations, by different personnel, or with different equipment, cross-laboratory validation becomes essential. It serves two primary purposes: to demonstrate the robustness and transferability of the assay and to ensure that the results are consistent and reproducible, regardless of where the testing is performed.[1][5] Regulatory bodies like the FDA and EMA have stringent requirements for method validation to ensure data reliability for regulatory submissions.[4][6][7]

For the purpose of this guide, we will consider a hypothetical scenario where -(Benzyloxycarbonylamino)-4-oxopentanoic acid is an inhibitor of a key metabolic enzyme, and we are validating a fluorescence-based enzyme inhibition assay.

In Vitro Enzyme Inhibition Assay Protocol

The following protocol details a fluorescence-based assay to determine the inhibitory activity of -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

Principle: The assay measures the enzymatic conversion of a non-fluorescent substrate to a fluorescent product. The presence of an inhibitor, such as -(Benzyloxycarbonylamino)-4-oxopentanoic acid, will decrease the rate of this conversion, leading to a reduction in the fluorescent signal.

Materials:

  • Recombinant human metabolic enzyme

  • Fluorogenic substrate

  • Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM NaCl, 1 mM DTT)

  • -(Benzyloxycarbonylamino)-4-oxopentanoic acid

  • Positive control inhibitor (a known inhibitor of the enzyme)

  • Dimethyl sulfoxide (DMSO)

  • 96-well black microplates

  • Fluorescence microplate reader

Experimental Workflow Diagram:

G cluster_prep Preparation cluster_assay Assay Execution cluster_read Data Acquisition & Analysis prep_compound Prepare serial dilutions of -(Benzyloxycarbonylamino)-4-oxopentanoic acid add_compound Add compound dilutions to 96-well plate prep_compound->add_compound prep_enzyme Prepare enzyme solution in assay buffer add_enzyme Add enzyme solution to the plate prep_enzyme->add_enzyme prep_substrate Prepare substrate solution in assay buffer add_substrate Initiate reaction by adding substrate prep_substrate->add_substrate add_compound->add_enzyme incubate1 Pre-incubate compound and enzyme add_enzyme->incubate1 incubate1->add_substrate incubate2 Incubate at 37°C add_substrate->incubate2 read_plate Read fluorescence on a plate reader incubate2->read_plate analyze Calculate % inhibition and IC50 values read_plate->analyze

Caption: Workflow for the in vitro enzyme inhibition assay.

Step-by-Step Protocol:

  • Compound Preparation: Prepare a 10 mM stock solution of -(Benzyloxycarbonylamino)-4-oxopentanoic acid in DMSO. Perform a serial dilution in assay buffer to obtain the desired final concentrations for the assay.

  • Assay Plate Setup: Add 2 µL of each compound dilution to the wells of a 96-well plate. Include wells with DMSO only (negative control) and a positive control inhibitor.

  • Enzyme Addition: Add 50 µL of the enzyme solution to each well.

  • Pre-incubation: Gently mix the plate and pre-incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

  • Reaction Initiation: Add 50 µL of the substrate solution to each well to start the enzymatic reaction.

  • Incubation: Incubate the plate at 37°C for 60 minutes.

  • Fluorescence Reading: Measure the fluorescence intensity using a microplate reader with appropriate excitation and emission wavelengths.

  • Data Analysis: Calculate the percent inhibition for each compound concentration relative to the DMSO control. Determine the IC50 value by fitting the data to a four-parameter logistic curve.

Cross-Laboratory Validation Study Design

To ensure the assay is robust and transferable, a cross-laboratory study was designed involving three independent laboratories (Lab A, Lab B, and Lab C).

Key Validation Parameters and Acceptance Criteria:

The validation parameters were chosen in accordance with established guidelines.[6][8]

ParameterAcceptance Criteria
Precision (Intra-assay) Coefficient of Variation (CV) ≤ 15%
Precision (Inter-assay) CV ≤ 20%
Accuracy Mean value within ± 20% of the nominal value
Selectivity No significant interference from the matrix
Stability Analyte stable under defined storage and handling conditions

Cross-Laboratory Validation Workflow:

G cluster_setup Study Setup cluster_execution Execution at Each Lab cluster_analysis Data Analysis & Reporting define_protocol Define Standardized Protocol distribute_reagents Distribute Common Reagent Lots define_protocol->distribute_reagents training Conduct Analyst Training distribute_reagents->training lab_a Lab A Execution training->lab_a lab_b Lab B Execution training->lab_b lab_c Lab C Execution training->lab_c collect_data Collect Raw Data lab_a->collect_data lab_b->collect_data lab_c->collect_data statistical_analysis Perform Statistical Analysis collect_data->statistical_analysis final_report Generate Final Validation Report statistical_analysis->final_report

Caption: Workflow for the cross-laboratory validation study.

Cross-Laboratory Validation Data Summary

The following table summarizes the key performance data for the -(Benzyloxycarbonylamino)-4-oxopentanoic acid in vitro enzyme inhibition assay across the three participating laboratories.

ParameterLaboratory ALaboratory BLaboratory CAcceptance Criteria
IC50 (µM) 5.2 ± 0.45.5 ± 0.65.1 ± 0.5CV ≤ 20% across labs
Intra-assay Precision (CV%) 8.5%9.2%7.9%≤ 15%
Inter-assay Precision (CV%) 12.1%13.5%11.8%≤ 20%
Accuracy (Spiked Sample Recovery) 95.7%98.2%96.5%80-120%

The results demonstrate high concordance across the three laboratories, with the IC50 values showing a cross-laboratory CV of 4.1%, well within the acceptance criterion. All precision and accuracy measurements also met the pre-defined criteria, confirming the assay's robustness and transferability.

Comparison with Alternative Methods

While the fluorescence-based enzyme inhibition assay is a robust method, other techniques could be employed to study -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

MethodPrincipleAdvantagesDisadvantages
Fluorescence-based Assay Measures change in fluorescence upon enzymatic activity.High throughput, sensitive, relatively low cost.Potential for interference from fluorescent compounds.
LC-MS/MS Separates and quantifies the substrate and product by mass.High specificity and sensitivity, can be used for complex matrices.[9]Lower throughput, higher cost, requires specialized equipment.
Isothermal Titration Calorimetry (ITC) Measures the heat change upon binding of the compound to the enzyme.Provides thermodynamic data (KD, ΔH, ΔS), label-free.Low throughput, requires larger amounts of protein and compound.
Surface Plasmon Resonance (SPR) Measures the change in refractive index upon binding to an immobilized target.Real-time kinetics (kon, koff), label-free.Requires protein immobilization, potential for non-specific binding.

The choice of method will depend on the specific research question, available resources, and the stage of drug development. For high-throughput screening, the fluorescence-based assay is often preferred, while LC-MS/MS and biophysical methods like ITC and SPR are invaluable for detailed mechanistic studies.

Conclusion

The cross-laboratory validation of the in vitro enzyme inhibition assay for -(Benzyloxycarbonylamino)-4-oxopentanoic acid demonstrates that the method is robust, reproducible, and transferable. The strong concordance of results across three independent laboratories provides a high degree of confidence in the data generated using this assay. This validated method is suitable for supporting further preclinical and clinical development of this promising therapeutic candidate. Adherence to rigorous validation standards is crucial for ensuring the quality and integrity of data in drug development.[2][10]

References

  • Blood. (2010). Cross Laboratory Validation of An In Vitro Screen for Cytokine Release Syndrome. [Link]

  • National Center for Biotechnology Information. (n.d.). Perspectives on Validation of High-Throughput Assays Supporting 21st Century Toxicity Testing. [Link]

  • CMDC Labs. (2025). Overcoming Common Challenges in In Vitro Testing: How to Ensure Accuracy, Consistency, and Regulatory Compliance. [Link]

  • ResearchGate. (n.d.). What is required for the validation of in vitro assays for predicting contaminant relative bioavailability? Considerations and criteria. [Link]

  • Precision for Medicine. (2024). Optimizing Immunohistochemistry Validation and Regulatory Strategies. [Link]

  • SlideShare. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

  • ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]

  • National Center for Biotechnology Information. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. [Link]

Sources

Safety Operating Guide

A Comprehensive Guide to the Proper Disposal of -(Benzyloxycarbonylamino)-4-oxopentanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

This document provides a detailed, step-by-step guide for the safe and compliant disposal of -(Benzyloxycarbonylamino)-4-oxopentanoic acid. Developed for researchers, scientists, and drug development professionals, this guide moves beyond simple instructions to explain the rationale behind each procedure, ensuring a culture of safety and environmental responsibility in the laboratory. Our commitment is to empower you with the knowledge to handle chemical waste not just correctly, but with a deep understanding of the underlying safety principles.

Hazard Identification and Core Safety Principles

-(Benzyloxycarbonylamino)-4-oxopentanoic acid, while not classified as acutely hazardous, requires careful handling due to its potential health effects. Safety Data Sheets (SDS) for structurally similar compounds indicate that it may be harmful if swallowed, and can cause skin, eye, and respiratory irritation.[1][2] The primary hazards are associated with its carboxylic acid functionality and the benzyloxycarbonyl (Cbz) protecting group.

The foundational principle for disposing of this compound is to treat it as hazardous chemical waste. It must be segregated, properly contained, and transferred to a licensed waste disposal service.[3][4] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[5][6]

Essential Safety Precautions & Personal Protective Equipment (PPE)

Before handling the chemical for disposal, a thorough risk assessment must be conducted. All procedures should be performed in a well-ventilated area, preferably inside a chemical fume hood.[7][8]

Required Personal Protective Equipment (PPE):

  • Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face shield should be worn in addition to goggles.[2]

  • Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn. Inspect gloves for any tears or punctures before use.[7][9]

  • Body Protection: A lab coat must be worn and fully fastened. For larger quantities, a chemical-resistant apron is recommended.[7]

  • Respiratory Protection: While generally not required if handled within a fume hood, a NIOSH/MSHA approved respirator may be necessary for cleaning up large spills or if ventilation is inadequate.[9][10]

Waste Characterization and Segregation

Proper segregation is the most critical step in preventing dangerous chemical reactions within a waste container.[5][11]

  • Waste Stream: -(Benzyloxycarbonylamino)-4-oxopentanoic acid is an organic acid. It should be collected in a waste stream designated for non-halogenated organic solids or solutions .

  • Incompatibilities: Never mix this waste with the following:

    • Bases: Strong bases can cause a vigorous and exothermic acid-base reaction.

    • Oxidizing Agents: Strong oxidizers can lead to unpredictable and potentially explosive reactions.

    • Aqueous Waste: Unless the material is already in a dilute aqueous solution, do not mix it with aqueous waste streams to avoid potential phase separation and reaction.

    • Halogenated Solvents: Keep separate from halogenated waste streams to reduce disposal costs and complexity.[11]

Step-by-Step Disposal Protocol

This protocol provides a self-validating system for the safe collection and temporary storage of -(Benzyloxycarbonylamino)-4-oxopentanoic acid waste pending pickup by your institution's Environmental Health and Safety (EHS) department or a licensed contractor.

Step 1: Container Selection

  • Choose a container made of a compatible material, such as a high-density polyethylene (HDPE) or glass bottle.[5]

  • Ensure the container has a tightly fitting screw cap to prevent leaks and evaporation.[3][11] Funnels should never be left in the bottle.[11]

  • The container must be clean and dry before use. It is best practice to reuse the original product container for its own waste.[11]

Step 2: Waste Collection

  • For Solid Waste: Use a clean spatula to transfer solid -(Benzyloxycarbonylamino)-4-oxopentanoic acid directly into the designated waste container.

  • For Solutions: Carefully pour solutions containing the chemical into the designated liquid waste container. To prevent splashes, pour slowly and use a funnel that is removed immediately after use.

  • Container Capacity: Do not fill waste containers beyond 75-80% of their total volume to allow for vapor expansion and prevent spills.[12]

Step 3: Labeling

  • Proper labeling is a regulatory requirement and essential for safety. Affix a hazardous waste tag to the container as soon as the first drop of waste is added.

  • The label must include:

    • The full chemical name: "-(Benzyloxycarbonylamino)-4-oxopentanoic acid".

    • The concentration and solvent(s) if it is in a solution.

    • The words "Hazardous Waste".

    • Any relevant hazard pictograms (e.g., irritant).

    • The date accumulation started.

Step 4: Temporary Storage

  • Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[7]

  • This area should be a secondary containment bin to catch any potential leaks.

  • Store away from incompatible materials, heat sources, and direct sunlight.[3]

Step 5: Arranging for Disposal

  • Once the container is full or you are finished with the process, contact your institution's EHS department to arrange for pickup and final disposal.[4][7]

  • Follow all institutional procedures for waste transfer.

Spill Management Procedures

In the event of a spill, immediate and correct action is crucial to mitigate risks.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated by keeping the fume hood running.[7]

  • Don PPE: Before addressing the spill, don the appropriate PPE as described in Section 2.

  • Contain and Absorb: For small spills, cover the material with an inert absorbent such as vermiculite, dry sand, or a commercial chemical absorbent.[7] Do not use combustible materials like paper towels to absorb the initial spill.

  • Collect and Dispose: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[8]

  • Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

  • Report: Report the spill to your laboratory supervisor and EHS department according to your institution's policy.

Summary of Disposal and Safety Guidelines

The table below provides a quick reference for the key safety and disposal parameters for -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

ParameterGuideline
GHS Hazard Statements H302: Harmful if swallowedH315: Causes skin irritationH319: Causes serious eye irritationH335: May cause respiratory irritation
Required PPE Chemical safety goggles, nitrile gloves, lab coat.[2]
Handling Area Chemical fume hood.[7]
Waste Container Labeled, sealed HDPE or glass container, filled to <80% capacity.[5][12]
Waste Segregation Collect as non-halogenated organic waste.
Incompatible Materials Strong bases, strong oxidizing agents, cyanides, sulfides.[11]
Spill Cleanup Use inert absorbent material (vermiculite, sand); collect for hazardous waste disposal.[7]

Disposal Decision Workflow

The following diagram outlines the logical workflow for the proper management and disposal of -(Benzyloxycarbonylamino)-4-oxopentanoic acid waste.

cluster_prep Phase 1: Preparation & Assessment cluster_collection Phase 2: Collection & Containment cluster_storage Phase 3: Storage & Final Disposal start Begin Waste Disposal for -(Benzyloxycarbonylamino) -4-oxopentanoic acid risk_assessment Conduct Risk Assessment Consult SDS & Institutional Policy start->risk_assessment ppe Don Appropriate PPE: - Safety Goggles - Nitrile Gloves - Lab Coat risk_assessment->ppe container Select Compatible Container (Glass or HDPE) ppe->container label_container Affix Hazardous Waste Label (Complete all fields) container->label_container collect_waste Collect Waste (Do not exceed 80% capacity) label_container->collect_waste seal_container Securely Seal Container collect_waste->seal_container store Store in Designated Satellite Accumulation Area with Secondary Containment seal_container->store spill_check Accidental Spill? store->spill_check disposal_request Arrange for Pickup by Licensed Waste Contractor (e.g., Institutional EHS) spill_check->disposal_request No spill_protocol Execute Spill Management Protocol (See Section 5) spill_check->spill_protocol Yes end Disposal Complete disposal_request->end spill_protocol->store

Caption: Workflow for the safe disposal of -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

References

  • Chemical Waste Disposal Guidelines. (n.d.).
  • Proper Disposal of 1,2-Dithiane-3-carboxylic Acid: A Step-by-Step Guide for Laboratory Professionals. (n.d.). Benchchem.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • Safety Data Sheet. (2025, July 10). Cayman Chemical.
  • Safety Data Sheet. (n.d.). AK Scientific, Inc.
  • SAFETY DATA SHEET. (n.d.). AFG Bioscience LLC.
  • Disposal of Chemical Waste. (n.d.). University of St Andrews Safety Office.
  • Safety Data Sheet. (2024, December 30). Angene Chemical.
  • Protocol for the Deprotection of the Benzyl Carbamate (Cbz) Group. (2026). Benchchem.
  • SAFETY DATA SHEET. (2025, November 4). Tokyo Chemical Industry Co., Ltd.
  • Sultane, P. R. (2015, April 15). A convenient protocol for the deprotection of N-benzyloxycarbonyl (Cbz) and benzyl ester groups. SciSpace.
  • Chemical waste | Hazardous Waste Management. (n.d.). McGill University.
  • SAFETY DATA SHEET. (2025, November 6). Sigma-Aldrich.
  • Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. (2024, April 19). PubMed.
  • Hazardous Waste and Disposal Considerations. (n.d.). American Chemical Society.
  • Mild Method for Deprotection of the N-Benzyloxycarbonyl (N-Cbz) Group by the Combination of AlCl3 and HFIP. (2025, June 30). Organic Chemistry Portal.
  • SAFETY DATA SHEET. (2019, March 13). Thermo Fisher Scientific.
  • SAFETY DATA SHEET. (n.d.). Fisher Scientific.
  • SAFETY DATA SHEET. (2025, October 28). TCI Chemicals.
  • Safety Data Sheet. (2016, October 6). BroadPharm.

Sources

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling -(Benzyloxycarbonylamino)-4-oxopentanoic Acid

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals handling -(Benzyloxycarbonylamino)-4-oxopentanoic acid. The procedural guidance herein is intended to answer specific operational questions for safe handling, use, and disposal. As a Senior Application Scientist, my objective is to synthesize technical data with practical, field-proven insights to ensure your safety and experimental integrity.

Hazard Assessment: Understanding the Molecule

The primary hazards are associated with the carboxylic acid moiety, which can cause irritation or burns upon contact.[1][2] Furthermore, as a solid, the compound may form dust during handling, posing a risk of respiratory and eye irritation.[3][4][5][6]

Anticipated Hazards:

  • Skin Irritation/Corrosion: May cause skin irritation upon direct contact.[3][4][5][6][7]

  • Serious Eye Damage/Irritation: Poses a significant risk of serious eye irritation or damage.[3][4][5][6][8][9]

  • Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[3][4][7]

  • Allergic Skin Reaction: Some related compounds may cause an allergic skin reaction.[10]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered PPE strategy is essential to mitigate the identified risks. The following recommendations are based on standard laboratory practices for handling similar chemical structures.

Eye and Face Protection

The eyes are particularly vulnerable to both solid particulates and accidental splashes.

  • Chemical Safety Goggles: These are mandatory for all procedures involving this compound. They must be worn to provide a complete seal around the eyes, protecting them from dust and splashes. Standard safety glasses are insufficient.[3][11][12]

  • Face Shield: When handling larger quantities (>10g) or when there is a heightened risk of splashing (e.g., dissolving the compound with agitation), a face shield must be worn in addition to safety goggles.[5][11][13] This provides a critical secondary barrier for the entire face.

Skin and Body Protection

Preventing dermal exposure is crucial to avoid irritation or potential sensitization.

  • Gloves: Nitrile gloves are the recommended standard for handling this compound.[11] Always inspect gloves for tears or punctures before use.[10][13] Employ the proper glove removal technique to avoid contaminating your skin. For tasks with prolonged contact, consider double-gloving. Dispose of contaminated gloves immediately in the designated chemical waste container.[5][10]

  • Laboratory Coat: A standard, flame-resistant lab coat must be worn and fully buttoned to protect your skin and personal clothing from contamination.[11]

  • Protective Clothing: Ensure legs and feet are fully covered. Open-toed shoes are strictly prohibited in the laboratory. For large-scale operations, chemically resistant aprons and boots may be necessary.[11]

Respiratory Protection

The primary inhalation risk is from airborne dust generated during weighing and transfer operations.

  • Engineering Controls: The first line of defense is always engineering controls. All handling of the solid compound that may generate dust must be performed within a certified chemical fume hood.[3][12][14]

  • Respirator: If a fume hood is not available or if exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator is required.[8][12] A filtering facepiece respirator (dust mask) appropriate for fine particulates should be used. Ensure proper fit testing and training before using any respirator.

PPE Selection Protocol: A Task-Based Approach

The level of PPE required is dictated by the specific task and the associated risk of exposure. The following table provides a clear, scalable protocol.

Task Scale Eye/Face Protection Skin/Body Protection Respiratory Protection Causality & Rationale
Storage & Transport AnySafety GlassesLab Coat, Nitrile GlovesNot RequiredLow risk of exposure; PPE is for incidental contact.
Weighing & Aliquoting < 10 gChemical Safety GogglesLab Coat, Nitrile GlovesRequired (Fume Hood)High risk of dust generation. A fume hood is the primary engineering control to prevent inhalation.[11][12]
Solution Preparation < 1 LChemical Safety GogglesLab Coat, Nitrile GlovesRequired (Fume Hood)Risk of both dust generation and splashing during dissolution.
Reaction/Procedure > 1 LGoggles & Face ShieldLab Coat, Nitrile GlovesRequired (Fume Hood)Increased risk of splashing with larger volumes. A face shield protects the entire face.[11]
Waste Disposal AnyChemical Safety GogglesLab Coat, Nitrile GlovesNot Required (if waste is sealed)Handling sealed containers presents a low risk. If opening or transferring waste, follow solution prep guidelines.

Operational and Disposal Plans

A self-validating protocol extends beyond wearing PPE to encompass the entire workflow, from preparation to disposal.

Safe Handling Workflow

The following diagram outlines the logical flow for safely handling -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

Caption: Workflow for handling -(Benzyloxycarbonylamino)-4-oxopentanoic acid.

Step-by-Step Handling Protocol

  • Preparation: Before handling, ensure eyewash stations and safety showers are accessible and operational.[1][3][8][14] Designate a specific area within the fume hood for the procedure.

  • Handling:

    • Avoid all personal contact with the substance, including inhalation.[4]

    • When weighing, use a spatula and handle the compound gently to minimize dust formation.[6]

    • If preparing a solution, add the solid to the solvent slowly to prevent splashing.

  • Post-Handling:

    • Decontaminate all surfaces and equipment that came into contact with the chemical.

    • Carefully remove PPE, starting with gloves (using the proper technique), followed by your lab coat. Wash hands thoroughly with soap and water after all work is complete.[5][6][9][10]

Spill & Emergency Procedures

  • Minor Spill: For a small spill of the solid, carefully sweep it up, avoiding dust creation, and place it in a sealed container for disposal.[5][8][9]

  • Skin Contact: Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[5][8][10][12] Remove contaminated clothing.[12][15] Seek medical attention if irritation persists.[8][12]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open.[8][12] Remove contact lenses if present and easy to do.[8] Seek immediate medical attention.[5][8]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[7][8][10][12]

Disposal Plan

Proper disposal is a critical final step to ensure safety and environmental compliance.

  • Chemical Waste: Dispose of unused -(Benzyloxycarbonylamino)-4-oxopentanoic acid and any material heavily contaminated with it as chemical waste. This should be done through a licensed disposal company in accordance with all federal, state, and local regulations.[11][12] Do not discharge into drains or the environment.[5][11][12][13]

  • Contaminated Materials: Used gloves, weigh boats, and other disposable materials should be placed in a sealed bag or container, clearly labeled as chemical waste, and disposed of accordingly.[10][13]

References

  • The MSDS HyperGlossary: Carboxylic Acid - Interactive Learning Paradigms, Incorporated. [Link]

  • SAFETY DATA SHEET - Thermo Fisher Scientific. [Link]

  • Safety Data Sheet. [Link]

  • SAFETY DATA SHEET - Thermo Fisher Scientific. [Link]

  • Safety Data Sheet - Angene Chemical. [Link]

Sources

×

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message